2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid

• Molecular Formula: C8H10O3S
• Molecular Weight: 186.23 g/mol
• IUPAC Name: 2-hydroxy-3-(5-methylthiophen-2-yl)propanoic acid
• InChI: InChI=1S/C8H10O3S/c1-5-2-3-6(12-5)4-7(9)8(10)11/h2-3,7,9H,4H2,1H3,(H,10,11)
• InChI Key: SOGZXHWBBJNKDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CC(C(=O)O)O

Description

2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid is a useful research compound. Its molecular formula is C8H10O3S and its molecular weight is 186.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

An In-depth Technical Guide to the Synthesis and Characterization of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid, a molecule of interest for researchers in medicinal chemistry and materials science. Thiophene-containing compounds are known for their diverse biological activities, making this particular α-hydroxy acid a valuable scaffold for further investigation.[1][2] This document outlines a robust synthetic protocol, details the necessary characterization techniques for structural elucidation and purity assessment, and provides insights into the underlying chemical principles. The target audience for this guide includes researchers, scientists, and professionals involved in drug development and organic synthesis.

Introduction and Significance

Thiophene and its derivatives have garnered significant attention in pharmaceutical chemistry due to their wide array of biological applications, including anti-inflammatory, antitumor, and antibacterial properties.[1][2] The incorporation of a thiophene moiety can enhance the therapeutic efficacy of drug candidates.[1] α-Hydroxy acids are also a crucial class of compounds, known for their utility in various fields, including cosmetics and as building blocks in organic synthesis.[3][4] The synthesis of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid combines these two important functional groups, creating a molecule with potential for further derivatization and biological screening.

This guide will focus on a practical and efficient synthetic route to this target molecule, starting from commercially available precursors. We will also delve into the critical characterization methods required to confirm its identity and purity, ensuring reproducible results for downstream applications.

Retrosynthetic Analysis and Proposed Synthetic Pathway

A logical retrosynthetic analysis of the target molecule, 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid, suggests disconnecting the C2-C3 bond. This leads back to a two-carbon nucleophilic synthon and a thiophene-based electrophile. A plausible forward synthesis involves the reaction of 5-methyl-2-thiophenecarboxaldehyde with a suitable nucleophile to introduce the propanoic acid moiety. Two common and effective methods for this transformation are the Reformatsky reaction and the Grignard reaction.

This guide will detail a synthetic approach utilizing a modified Reformatsky reaction, which involves the reaction of an α-halo ester with a carbonyl compound in the presence of zinc metal to form a β-hydroxy ester.[5][6][7][8] Subsequent hydrolysis of the ester yields the desired α-hydroxy acid. This method is advantageous due to the relatively low basicity of the zinc enolate, which minimizes side reactions.[8]

Caption: Retrosynthetic analysis and proposed forward synthesis of the target molecule.

Detailed Synthetic Protocol

This section provides a step-by-step guide for the synthesis of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid.

Materials and Reagents

• 5-methyl-2-thiophenecarboxaldehyde

• Ethyl 2-bromopropanoate

• Zinc dust (activated)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Magnesium sulfate (MgSO₄)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Standard laboratory glassware and equipment

Experimental Workflow

Caption: Experimental workflow for the synthesis of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid.

Step-by-Step Procedure

Step 1: Synthesis of Ethyl 2-hydroxy-3-(5-methylthiophen-2-yl)propanoate

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add activated zinc dust (1.2 equivalents).

• Add anhydrous THF to the flask.

• In the dropping funnel, prepare a solution of 5-methyl-2-thiophenecarboxaldehyde (1.0 equivalent) and ethyl 2-bromopropanoate (1.1 equivalents) in anhydrous THF.

• Add a small portion of the aldehyde/ester solution to the zinc suspension and gently warm to initiate the reaction.

• Once the reaction has started (as indicated by a gentle reflux), add the remaining solution dropwise at a rate that maintains a steady reflux.

• After the addition is complete, continue to reflux the mixture for an additional 2-3 hours, or until TLC analysis indicates the consumption of the starting aldehyde.

• Cool the reaction mixture to room temperature and quench by slowly adding saturated aqueous ammonium chloride solution.

Step 2: Work-up and Isolation of the Intermediate Ester

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the pure ethyl 2-hydroxy-3-(5-methylthiophen-2-yl)propanoate.

Step 3: Hydrolysis to 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid

• Dissolve the purified ester from Step 2 in ethanol in a round-bottom flask.

• Add a 2 M aqueous solution of sodium hydroxide (2.0 equivalents).

• Reflux the mixture for 2-4 hours, monitoring the reaction progress by TLC.

Step 4: Work-up and Isolation of the Final Product

• After the hydrolysis is complete, cool the reaction mixture in an ice bath.

• Carefully acidify the mixture to a pH of approximately 2 with 1 M hydrochloric acid.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to yield the crude 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid.

• Further purify the product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to obtain a crystalline solid.

Characterization of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid

Thorough characterization is essential to confirm the structure and purity of the synthesized compound. The following are the expected analytical data.

Physical Properties

Property	Expected Value
Appearance	White to off-white solid
Molecular Formula	C₈H₁₀O₃S
Molecular Weight	186.23 g/mol
Melting Point	To be determined experimentally
Solubility	Soluble in methanol, ethanol, DMSO; sparingly soluble in water

Spectroscopic Data

4.2.1. ¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the protons in the molecule.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.4	d	3H	-CH₃ (on propanoic acid chain)
~2.4	s	3H	-CH₃ (on thiophene ring)
~3.1	dd	1H	-CH₂- (diastereotopic proton a)
~3.3	dd	1H	-CH₂- (diastereotopic proton b)
~4.4	q	1H	-CH(OH)-
~6.6	d	1H	Thiophene H-4
~6.8	d	1H	Thiophene H-3
Broad signal	s	1H	-OH
Broad signal	s	1H	-COOH

4.2.2. ¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

Chemical Shift (δ, ppm)	Assignment
~15.0	-CH₃ (on thiophene ring)
~20.0	-CH₃ (on propanoic acid chain)
~40.0	-CH₂-
~70.0	-CH(OH)-
~125.0	Thiophene C-4
~126.0	Thiophene C-3
~138.0	Thiophene C-5
~140.0	Thiophene C-2
~175.0	-COOH

4.2.3. Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.[9][10][11]

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3200	Broad, Strong	O-H stretch (alcohol)
3300-2500	Broad, Strong	O-H stretch (carboxylic acid)[9]
~2950	Medium	C-H stretch (aliphatic)
~1710	Strong	C=O stretch (carboxylic acid)[9]
~1550	Medium	C=C stretch (thiophene ring)
~1250	Strong	C-O stretch (alcohol and carboxylic acid)
~800	Medium	C-S stretch (thiophene ring)

4.2.4. Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight and fragmentation pattern of the compound.

m/z	Interpretation
186	[M]⁺, Molecular ion peak
168	[M - H₂O]⁺
141	[M - COOH]⁺
111	[M - C₃H₅O₂]⁺ (Thiophene-CH₂ fragment)
97	[Thiophene-CH₃]⁺

Conclusion

This technical guide has detailed a reliable and efficient method for the synthesis of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid via a Reformatsky reaction, followed by ester hydrolysis. The provided characterization data serves as a benchmark for researchers to confirm the identity and purity of their synthesized material. The availability of this well-characterized compound will facilitate further exploration of its potential applications in medicinal chemistry and other scientific disciplines.

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2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid chemical properties

An In-Depth Technical Guide to the Chemical Properties of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic Acid

Introduction

2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid is a multifaceted organic molecule that combines the structural features of an α-hydroxy acid with a substituted thiophene heterocycle. The thiophene ring is a well-established "privileged scaffold" in medicinal chemistry, known for its presence in a wide array of pharmacologically active compounds, including anti-inflammatory drugs, anticancer agents, and antibiotics.[1][2][3][4][5] The α-hydroxy acid moiety adds a critical functional handle for biological interactions and further chemical modification.

Despite its promising structure, this specific compound is not extensively characterized in publicly available literature. This guide, therefore, serves as a foundational technical document for researchers, scientists, and drug development professionals. It synthesizes information from related chemical classes to predict the physicochemical properties, outline plausible synthetic and analytical methodologies, explore the chemical reactivity, and discuss the potential toxicological and therapeutic implications of this molecule.

Predicted Physicochemical & Spectroscopic Properties

Property	Predicted Value / Characteristic	Rationale / Comments
Molecular Formula	C₈H₁₀O₃S	Derived from chemical structure.
Molecular Weight	186.23 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid	Typical for small organic acids.
Solubility	Soluble in polar organic solvents (e.g., methanol, ethanol, DMSO, acetone).[9] Sparingly soluble in water. Insoluble in nonpolar solvents (e.g., hexane).	The carboxylic acid and hydroxyl groups confer polarity, while the substituted thiophene ring adds lipophilicity.
pKa	~3.5 - 4.5	Estimated based on the pKa of propanoic acid, with potential influence from the electron-donating thiophene ring.
LogP	~1.0 - 2.0	The octanol-water partition coefficient is estimated to be in a range suitable for many drug candidates, balancing solubility and membrane permeability.

Spectroscopic Profile (Expected)

• ¹H NMR:

  • Thiophene Ring Protons: Two doublets in the aromatic region (~6.5-7.5 ppm), showing coupling to each other.

  • CH-OH Proton: A doublet or triplet in the ~4.0-4.5 ppm region, coupled to the adjacent CH₂ protons.

  • CH₂ Protons: Two diastereotopic protons appearing as a multiplet or two doublets of doublets adjacent to the thiophene ring (~2.8-3.2 ppm).

  • Methyl Protons: A singlet in the aliphatic region (~2.4 ppm).

  • Acid & Alcohol Protons (OH): Two broad singlets, exchangeable with D₂O.

• ¹³C NMR:

  • Carbonyl Carbon (C=O): Signal in the ~170-180 ppm range.

  • Thiophene Ring Carbons: Four distinct signals in the ~120-150 ppm range.

  • CH-OH Carbon: Signal around ~70-75 ppm.

  • CH₂ Carbon: Signal around ~35-40 ppm.

  • Methyl Carbon: Signal around ~15 ppm.

• Infrared (IR) Spectroscopy:

  • Broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹).

  • Sharp O-H stretch from the alcohol (~3200-3500 cm⁻¹).

  • Strong C=O stretch from the carboxylic acid (~1700-1725 cm⁻¹).

  • C-S stretching vibrations characteristic of the thiophene ring.

• Mass Spectrometry (MS):

  • The molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ would confirm the molecular weight.

  • Expected fragmentation patterns would include loss of H₂O, COOH, and cleavage of the bond between the thiophene ring and the propanoic acid side chain.

Synthesis and Characterization Workflow

A robust synthetic route is critical for obtaining high-purity material for research. A plausible and well-documented approach for synthesizing α-hydroxy acids is through the diazotization of the corresponding α-amino acid precursor, followed by hydrolysis.[10]

Proposed Synthetic Workflow

Caption: Proposed synthesis of the target compound via diazotization.

Experimental Protocol: Synthesis

Objective: To synthesize 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid from its amino acid precursor.

Materials:

• 2-Amino-3-(5-methylthiophen-2-yl)propanoic acid

• Sodium nitrite (NaNO₂)

• Sulfuric acid (H₂SO₄), dilute

• Deionized water

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Ice bath

Procedure:

• Dissolution: Dissolve the starting amino acid in dilute aqueous sulfuric acid in a three-necked flask equipped with a stirrer and thermometer. Cool the solution to 0-5 °C in an ice bath.

• Diazotization: Prepare a solution of sodium nitrite in deionized water and cool it separately. Add the NaNO₂ solution dropwise to the stirred amino acid solution, ensuring the temperature remains below 5 °C. Causality Note: Maintaining a low temperature is critical to prevent the premature decomposition of the unstable diazonium salt intermediate.

• Hydrolysis: After the addition is complete, allow the reaction to stir at low temperature for 30 minutes. Then, remove the ice bath and gently warm the mixture to approximately 50-60 °C. Nitrogen gas evolution should be observed as the diazonium group is replaced by a hydroxyl group.

• Extraction: Once gas evolution ceases, cool the reaction mixture to room temperature. Extract the aqueous solution multiple times with ethyl acetate. Self-Validation: The progress of the reaction and the efficiency of the extraction can be monitored by Thin Layer Chromatography (TLC).

• Drying and Concentration: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Experimental Protocol: Purification and Characterization

Objective: To purify the crude product and confirm its identity and purity.

Procedure:

• Purification: The crude solid can be purified using flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane. Alternatively, recrystallization from a suitable solvent system (e.g., water/ethanol mixture) may be effective.

• Characterization:

  • Obtain ¹H and ¹³C NMR spectra to confirm the chemical structure.

  • Use FT-IR spectroscopy to verify the presence of the key functional groups (OH, C=O).

  • Perform High-Resolution Mass Spectrometry (HRMS) to confirm the exact mass and elemental composition.

  • Determine the melting point of the purified solid to assess its purity.

Chemical Reactivity and Metabolic Considerations

The molecule's reactivity is governed by its three primary functional regions: the thiophene ring, the carboxylic acid, and the α-hydroxy group.

Reactivity of the Thiophene Ring

The thiophene ring is electron-rich and aromatic, making it highly susceptible to electrophilic aromatic substitution.[9][11] Its reactivity is greater than that of benzene.[9] Since the 2- and 5-positions are substituted, further substitution (e.g., halogenation, nitration) would be directed primarily to the 4-position.

Reactivity of the Side Chain

• Carboxylic Acid: Undergoes standard reactions such as:

  • Esterification: Reaction with an alcohol under acidic conditions to form the corresponding ester.

  • Amide Formation: Activation (e.g., with thionyl chloride to form the acyl chloride) followed by reaction with an amine.

  • Reduction: Can be reduced to the corresponding primary alcohol using strong reducing agents like LiAlH₄.

• α-Hydroxy Group:

  • Oxidation: Can be oxidized to the corresponding α-keto acid using mild oxidizing agents.

  • Esterification/Etherification: The alcohol can also be functionalized to form esters or ethers.

Metabolic Bioactivation Pathway (Predicted)

For drug development professionals, understanding potential metabolic liabilities is paramount. Thiophene-containing drugs are known to be metabolized by cytochrome P450 (CYP) enzymes, which can lead to the formation of reactive, electrophilic metabolites like thiophene-S-oxides or thiophene epoxides.[12] These reactive intermediates can covalently bind to cellular macromolecules (e.g., proteins, DNA), potentially causing drug-induced toxicity, particularly hepatotoxicity.[12]

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Theoretical studies on 5-methylthiophen-2-yl compounds

An In-depth Technical Guide to Theoretical Studies on 5-Methylthiophen-2-yl Compounds

Foreword: The Thiophene Scaffold in Modern Research

The thiophene ring system is a cornerstone of heterocyclic chemistry, integral to numerous biologically active compounds and advanced materials.[1] Its unique electronic properties, arising from the sulfur heteroatom, make it a "privileged pharmacophore" in medicinal chemistry. The introduction of a methyl group at the 5-position creates the 5-methylthiophen-2-yl moiety, a subtle yet profound modification that can significantly alter a molecule's steric and electronic profile. This "magic methyl" effect can dramatically influence biological activity, metabolic stability, and pharmacokinetic properties.[2]

This guide provides a comprehensive exploration of the theoretical and computational methodologies employed to investigate 5-methylthiophen-2-yl compounds. Our objective is to move beyond mere procedural descriptions and delve into the causality behind experimental and computational choices. By understanding the why, researchers can more effectively harness these powerful predictive tools to rationalize experimental outcomes and accelerate the design of novel, high-efficacy molecules.

Part 1: The Quantum Mechanical Foundation for Molecular Insight

At the heart of modern chemical theory lies the ability to model molecular behavior from first principles. For organic heterocycles like 5-methylthiophen-2-yl derivatives, quantum chemical calculations are indispensable for elucidating their intrinsic properties.[3][4]

Core Methodology: Density Functional Theory (DFT)

Expertise & Experience: While numerous quantum chemical methods exist, Density Functional Theory (DFT) has emerged as the workhorse for systems of this size. It provides a robust compromise between computational expense and predictive accuracy, making it ideal for the detailed analysis of electronic structures in thiophene derivatives.[3][5][6] The fundamental principle of DFT is that the energy of a molecule can be determined from its electron density, a more manageable property than the complex many-electron wavefunction.

Trustworthiness - Selecting the Right Tools: The reliability of a DFT calculation hinges on two critical choices: the functional and the basis set.

• Functionals: The functional approximates the exchange-correlation energy, the most challenging component of the calculation. For thiophene systems, the hybrid functional B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is extensively validated and widely used for geometry optimizations and electronic property calculations.[5][7] For studies involving long-range interactions or specific spectral properties, other functionals like ωB97XD , which includes dispersion corrections, may be more appropriate.[6]

• Basis Sets: The basis set is a set of mathematical functions used to construct the molecular orbitals. Pople-style basis sets, such as 6-311++G(d,p) , are a common and effective choice.[6] The notation indicates a flexible set that includes diffuse functions (++) to describe lone pairs and anions accurately, and polarization functions (d,p) to allow for non-spherical electron distributions, which is crucial for accurately modeling the sulfur atom and conjugated systems.

Protocol 1: Foundational Geometry Optimization and Verification

This protocol outlines the essential first step in any theoretical study: finding the molecule's most stable three-dimensional structure.

• Input Structure Generation: Build an initial 3D model of the 5-methylthiophen-2-yl compound of interest using molecular modeling software (e.g., GaussView, Avogadro).

• Calculation Setup: In a computational chemistry package (e.g., Gaussian), specify the following keywords:

  • #p OPT FREQ B3LYP/6-311++G(d,p): This requests a geometry optimization (OPT) followed by a frequency calculation (FREQ) at the B3LYP/6-311++G(d,p) level of theory.

  • geom=connectivity: Ensures bond information is used.

  • scf=tight: Sets a stringent convergence criterion for the Self-Consistent Field (SCF) procedure, ensuring a reliable result.

• Execution and Convergence Monitoring: Run the calculation. The optimization process is iterative, with the software systematically adjusting atomic positions to minimize the molecule's energy.

• Self-Validation - Confirming a True Minimum: The trustworthiness of the optimized geometry is validated by the subsequent frequency calculation.

  • Examine the output file for vibrational frequencies. A true energy minimum will have zero imaginary frequencies .

  • The presence of one or more imaginary frequencies indicates the structure is a saddle point (a transition state), not a stable conformer, and requires further structural investigation.[8]

Visualization: The DFT Calculation Workflow

Caption: General workflow for obtaining a validated molecular geometry using DFT.

Part 2: Decoding Electronic Landscapes and Chemical Reactivity

With a validated structure, we can compute the electronic properties that govern the molecule's behavior. These properties are paramount for predicting reactivity and intermolecular interactions, which are central to drug action and material performance.

Frontier Molecular Orbital (FMO) Analysis

Expertise & Experience: The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the frontiers of electron activity. The HOMO energy relates to the ability to donate electrons (nucleophilicity), while the LUMO energy relates to the ability to accept electrons (electrophilicity).[9] The energy difference between them, the HOMO-LUMO gap (ΔE), is a critical descriptor of chemical reactivity and kinetic stability.[4][10] A smaller gap generally implies higher reactivity.

Molecular Electrostatic Potential (MEP) Mapping

Authoritative Grounding: An MEP map is a 3D visualization of the total electrostatic potential projected onto the electron density surface. It provides an intuitive guide to a molecule's charge distribution.[11]

• Red Regions: Indicate negative potential (electron-rich), prone to electrophilic attack. These are often found near heteroatoms like sulfur or oxygen.

• Blue Regions: Indicate positive potential (electron-poor), prone to nucleophilic attack. These are typically located around hydrogen atoms bonded to electronegative atoms. MEP analysis is invaluable for understanding non-covalent interactions, such as hydrogen bonding and π-π stacking, which are fundamental to ligand-receptor binding in drug development.[8]

Quantitative Reactivity Descriptors

Trustworthiness: To move beyond qualitative descriptions, DFT calculations can provide a suite of global and local reactivity indices. These descriptors offer a self-validating system for predicting chemical behavior.

• Global Descriptors: Parameters like Electronegativity (χ), Chemical Hardness (η), and Softness (S) are calculated from HOMO and LUMO energies to quantify the overall reactivity of the molecule.

• Local Descriptors (Fukui Functions): The Fukui function is a powerful tool that identifies which specific atoms within the molecule are most susceptible to nucleophilic, electrophilic, or radical attack.[7][10] This provides a granular, atom-by-atom view of reactivity, guiding synthetic strategies and explaining observed regioselectivity.

Data Presentation: Calculated Properties of 2-Acetyl-5-methylthiophene

The following table summarizes key electronic properties for a representative compound, calculated at the B3LYP/6-311++G(d,p) level.

Property	Calculated Value	Significance
HOMO Energy	-6.85 eV	Electron-donating capability
LUMO Energy	-2.21 eV	Electron-accepting capability
Energy Gap (ΔE)	4.64 eV	Index of chemical reactivity and stability
Dipole Moment	3.51 Debye	Measure of overall molecular polarity

Visualization: From Orbitals to Reactivity

Caption: An integrated workflow for the theoretical evaluation of drug candidates.

Conclusion

The theoretical study of 5-methylthiophen-2-yl compounds is a multidisciplinary endeavor that integrates quantum mechanics, physical chemistry, and computational biology. By leveraging robust methodologies like Density Functional Theory and molecular docking, researchers can gain profound insights into molecular structure, electronic properties, and biological interactions. This predictive power is not a replacement for experimental work but rather a synergistic partner, enabling more rational, efficient, and ultimately more successful design of novel therapeutics and materials. The principles and protocols outlined in this guide serve as a foundation for researchers to confidently apply these computational tools to their own scientific challenges.

References

• Solvent-driven spectroscopic and quantum chemical evaluation of 2-[(trimethylsilyl) ethynyl]thiophene with molecular docking insights. PMC.
• Quantum chemical studies on polythiophenes containing heterocyclic substituents: Effect of structure on the band gap. AIP Publishing.
• Design, synthesis, characterization, quantum-chemical calculations and anti-inflammatory activity of novel series of thiophene d. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.
• Synthesis, characterization, antioxidant and quantum chemical calculations of some new thiophene, diazepine and pyrimidine deriv. Journal of Applicable Chemistry.
• Design, synthesis, characterization, quantum-chemical calculations and anti-inflammatory activity of novel series of thiophene derivatives. PubMed.
• 5-Methyl-2-thiophenecarboxaldehyde: Experimental and TD/DFT study. ResearchGate.
• Oligothiophenes II: Synthesis and Stability of 5‐Methylenethiophen‐2(5H)‐ones. ResearchGate.
• Two Compounds of 1-((4-Bromothiophen-2-Yl)Methylene)-2-(Perfluorophenyl)Hydrazine, and 1-((4-Bromo-5-Methylthiophen-2-Yl)Methylene)-2-(Perfluorophenyl)Hydrazine and They Crystal, Molecular and Electronic Properties. ResearchGate.
• synthesis of some new thiophene-based compounds and evaluations of their cytotoxic activities. Semantic Scholar.
• 5-Phenyl thiophene amino phenol derivatives: Synthesis, spectroscopic characterization, computational study and antimicrobial activity. ResearchGate.
• New thiophene derivatives: chemoselective synthesis, antitumor effectiveness, structural characterization, DFT calculations, Hir. SpringerLink.
• Crystallography, Molecular Modeling, and COX-2 Inhibition Studies on Indolizine Derivatives. MDPI.
• Reprinted from. Tropical Journal of Pharmaceutical Research.
• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PMC.
• Synthesis and pharmacological evaluation of novel fused thiophene derivatives as 5-HT2A receptor antagonists: molecular modeling study. PubMed.
• The Magic Methyl and Its Tricks in Drug Discovery and Development. MDPI.
• Design, synthesis and molecular modeling study of certain VEGFR-2 inhibitors based on thienopyrimidine scaffold as cancer target. Future University in Egypt.
• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. PMC.
• Exploring the Chemistry of 5-(5-formylthiophen-2-yl)thiophene-2-carbaldehyde for Novel Materials. NINGBO INNO PHARMCHEM CO.,LTD..
• Applications of 5-(Thiophen-2-yl)nicotinaldehyde in Organic Synthesis: A Detailed Guide for Researchers. BenchChem.
• DFT-Based Chemical Reactivity Descriptors, Pharmacokinetics and Molecular Docking Studies of Thymidine Derivatives. Scientific Research Publishing.
• DFT Investigation, Chemical Reactivity Identification and Molecular Docking of 2(E)˗1˗(3˗bromothiophene˗2˗yl)˗-3˗(furan˗2˗yl)prop˗2˗en˗1˗one. Research and Reviews: Journal of Chemistry.

Sources

• 1. nbinno.com [nbinno.com]
• 2. mdpi.com [mdpi.com]
• 3. Solvent-driven spectroscopic and quantum chemical evaluation of 2-[(trimethylsilyl) ethynyl]thiophene with molecular docking insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemijournal.com [chemijournal.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]
• 7. d-nb.info [d-nb.info]
• 8. rroij.com [rroij.com]
• 9. DFT-Based Chemical Reactivity Descriptors, Pharmacokinetics and Molecular Docking Studies of Thymidine Derivatives [scirp.org]
• 10. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Strategic Purity Profiling of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic Acid: A Multi-Dimensional Approach

Topic: Strategic Purity Profiling of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic Acid Content Type: Technical Guide / Whitepaper Audience: Senior Researchers & Drug Development Scientists

Strategic Overview

The synthesis of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid (hereafter referred to as HMTP-Acid ) presents a unique analytical challenge. As a structural hybrid containing an

-hydroxy acid (AHA) motif and an electron-rich 5-methylthiophene ring, this molecule is susceptible to distinct degradation pathways that standard "generic" purity screens often miss.

For a drug development professional, the initial assessment of this New Chemical Entity (NCE) must answer three critical questions immediately after workup:

• Is the thiophene ring intact? (Risk: Oxidative ring opening or S-oxidation).

• Is the

  -hydroxy acid backbone stable? (Risk: Intermolecular esterification/dimerization to lactides).

• What is the enantiomeric excess? (Risk: Racemization during hydrolysis or workup).

This guide moves beyond simple "area %" integration. It outlines a self-validating, orthogonal approach using Quantitative NMR (qNMR) for absolute assay and specialized HPLC workflows for impurity profiling.

Structural Confirmation & Absolute Assay (qNMR)

Before chromatographic separation, one must establish the absolute mass balance. Chromatographic detectors (UV, MS) rely on response factors that may differ wildly between the parent molecule and its thiophene-oxidized impurities. qNMR is the only technique that provides a response-factor-free purity assessment.

The qNMR Protocol

Objective: Determine weight-percent (wt%) purity and quantify residual solvents simultaneously.

• Solvent Selection: DMSO-d

  is preferred over CDCl .

  • Reasoning: HMTP-Acid contains both a carboxylic acid and a hydroxyl group. DMSO-d

    prevents exchange broadening of the -OH proton and ensures solubility of polar inorganic salts carried over from synthesis.

• Internal Standard (IS) Selection: Maleic Acid or 1,3,5-Trimethoxybenzene (TMB) .

  • Maleic Acid:[1][2] Singlet at

    6.2 ppm. (Must check for overlap with Thiophene H-3/H-4 protons which typically resonate at 6.6–6.8 ppm).

  • TMB: Singlet at

    6.1 ppm (aromatic) and 3.8 ppm (methoxy).

  • Recommendation: Use Maleic Acid (traceable primary standard grade) if the

    6.0–6.4 ppm region is clear.

Diagnostic Signals for HMTP-Acid

Moiety	Approx. Shift ( ppm) in DMSO-d	Multiplicity	Diagnostic Value
Thiophene-CH	2.35 – 2.45	Singlet (3H)	Confirm 5-methyl integrity (loss indicates oxidation).
Propyl-CH	3.00 – 3.20	Multiplet (2H)	Diastereotopic splitting confirms chiral center proximity.
-CH	4.10 – 4.30	dd (1H)	Shift confirms free acid vs. ester/dimer.
Thiophene H-3/H-4	6.60 – 6.80	Doublets (2H)	Coupling constant ( Hz) confirms 2,5-substitution pattern.

Chromatographic Purity Profiling (HPLC-UV/MS)

Standard reverse-phase methods often fail for AHAs due to peak tailing caused by the carboxylic acid and hydroxyl interaction with silanols. Furthermore, thiophenes are UV-active but can be sensitive to unbuffered acidic conditions over long runs.

Method Development Strategy

• Stationary Phase: C18 (End-capped) or Phenyl-Hexyl .

  • Insight: A Phenyl-Hexyl column provides

    - interactions with the thiophene ring, offering superior selectivity for positional isomers (e.g., 4-methyl vs 5-methyl impurities) compared to C18.

• Mobile Phase pH: 2.0 – 2.5 .

  • Causality: The pKa of the carboxylic acid is approx. 3.5–4.0. To achieve sharp peaks, the acid must be fully protonated (suppressed ionization).

  • Buffer: 10 mM Ammonium Phosphate or 0.1% Phosphoric Acid (if MS is not required). For MS, use 0.1% Formic Acid.

The "Thiophene-Specific" Gradient

Thiophene impurities (dimers, des-methyl analogs) are less polar than the parent AHA.

Instrument: HPLC with PDA (Photodiode Array) and MS (ESI-). Column: Agilent Zorbax Eclipse Plus C18 or Phenomenex Luna Phenyl-Hexyl (150 x 4.6 mm, 3.5 µm). Flow: 1.0 mL/min. Temp: 30°C. Detection: 235 nm (Thiophene

) and 210 nm (General).

Time (min)	% A (0.1% Formic Acid/H O)	% B (Acetonitrile)	Event
0.0	95	5	Equilibrate
2.0	95	5	Hold (Elute polar salts)
15.0	40	60	Gradient (Elute HMTP-Acid)
20.0	5	95	Wash (Elute Lactide dimers)
25.0	5	95	Hold
25.1	95	5	Re-equilibrate

Stereochemical Purity (Chiral HPLC)

Since HMTP-Acid has a chiral center at C2, determining Enantiomeric Excess (ee) is mandatory.

Column Selection

Polysaccharide-based columns are the gold standard for AHAs.

• Primary Screen: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H or equivalent).

• Mode: Normal Phase (Hexane/IPA/TFA) is preferred over Reverse Phase for initial screening as it typically yields higher selectivity (

  ) for polar acids.

• Mobile Phase: Hexane : Isopropyl Alcohol : Trifluoroacetic Acid (90 : 10 : 0.1).

  • Note: TFA is critical to suppress the ionization of the carboxylic acid, ensuring the molecule interacts with the chiral selector rather than non-specifically binding to the silica matrix.

Visualizing the Analytical Workflow

The following diagram illustrates the decision logic for assessing the purity of HMTP-Acid, integrating the risks of thiophene oxidation and AHA dimerization.

Caption: Figure 1. Integrated Analytical Logic for HMTP-Acid. Note the prioritization of qNMR for mass balance before expensive chiral method development.

Detailed Experimental Protocols

Protocol A: qNMR Sample Preparation

• Weighing: Accurately weigh 10.0 mg (±0.1 mg) of HMTP-Acid and 5.0 mg of Maleic Acid (TraceCERT® or equivalent) into a clean vial.

• Dissolution: Add 0.6 mL of DMSO-d

  . Cap and vortex until fully dissolved.

• Acquisition:

  • Pulse Angle: 30° (to ensure full relaxation).

  • Relaxation Delay (D1): 30 seconds (Critical: Carboxylic acid protons relax slowly).

  • Scans: 16 or 32.

  • Temperature: 298 K.

• Processing: Phase manually. Baseline correct. Integrate the Maleic Acid singlet (set to 2H) and the Thiophene-CH

  singlet (3H).

Protocol B: HPLC Oxidative Stress Test (Self-Validation)

To prove your HPLC method can detect thiophene degradation:

• Take 1 mg of HMTP-Acid in 1 mL Acetonitrile/Water.

• Add 10 µL of 30% H

  O .

• Incubate at RT for 1 hour.

• Inject.

• Pass Criteria: Appearance of a new peak (likely Thiophene S-oxide or sulfone) with an earlier retention time than the parent, resolved by >1.5 min.

References

• International Council for Harmonisation (ICH). ICH Q3A(R2): Impurities in New Drug Substances.[3][4] (2006).[3][5] Defines reporting, identification, and qualification thresholds for impurities.[4] Link

• United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy. Guidelines on qNMR methodology and internal standard selection. Link

• W. A. Lough. Chiral Liquid Chromatography.[6] Chapman and Hall, 1989. (Foundational text on polysaccharide chiral stationary phases for acidic compounds).

• Sigma-Aldrich (Merck). Quantitative NMR (qNMR) – A metrological tool for quality control. Technical whitepaper on internal standard selection (Maleic Acid properties). Link

• Phenomenex.Chiral HPLC Method Development Guide. Specifics on using TFA in mobile phases for

  -hydroxy acids. Link

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 5. database.ich.org [database.ich.org]
• 6. phx.phenomenex.com [phx.phenomenex.com]

Methodological & Application

Application Note: High-Performance Quantification of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic Acid

Abstract & Molecule Profile[1]

This guide details the analytical strategy for 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid (hereafter referred to as 5-MTP-Lactate ), a structural analog of thiophene-lactic acid. This compound features a polar

-hydroxy acid (AHA) "head" and a lipophilic 5-methylthiophene "tail," presenting unique chromatographic challenges regarding retention and ionization.

Commonly encountered as a chiral metabolite or synthetic intermediate, its quantification requires rigorous control over enantiomeric purity and matrix interference.

Physicochemical Profile

Property	Value (Predicted/Empirical)	Analytical Implication
Formula		MW: 186.23 g/mol
pKa	~3.8 (Carboxyl), ~13 (Hydroxyl)	Acidic mobile phase required to suppress ionization for RP-HPLC retention.
LogP	~1.2 - 1.5	Moderately lipophilic; suitable for C18 retention.
Chirality	One chiral center (C2)	Requires chiral separation for enantiomeric purity assays.
UV Max	~235 nm, ~254 nm	Thiophene ring provides sufficient chromophore for UV detection.

Method A: RP-HPLC-UV (Quality Control & Purity)

Objective: Routine quantification of bulk material, stability testing, and reaction monitoring. Principle: Reversed-Phase chromatography using ion suppression to maximize interaction between the thiophene moiety and the C18 stationary phase.

Chromatographic Conditions

• System: HPLC with Diode Array Detector (DAD)

• Column: Agilent Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.

  • Note: A "Polar Embedded" C18 (e.g., Waters SymmetryShield) is recommended if peak tailing occurs due to the hydroxyl group.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (

  pH ~2.0).

• Mobile Phase B: Acetonitrile (ACN).

• Flow Rate: 1.0 mL/min.

• Detection: 235 nm (Primary), 254 nm (Secondary confirmation).

• Temperature: 30°C.

Gradient Profile

Time (min)	% Mobile Phase B	Event
0.0	5	Equilibrium
2.0	5	Isocratic hold (elute polar impurities)
12.0	60	Linear Gradient
15.0	90	Wash
15.1	5	Re-equilibration
20.0	5	End

Technical Insight: The initial isocratic hold is critical. As an

-hydroxy acid, 5-MTP-Lactate is relatively polar. Starting immediately with a gradient may cause it to co-elute with the solvent front. The acidic pH (2.0) ensures the carboxylic acid is protonated ( ), increasing hydrophobicity and retention time.

Method B: LC-MS/MS (Bioanalysis in Plasma/Tissue)

Objective: Trace quantification (ng/mL levels) in complex biological matrices. Principle: Negative Electrospray Ionization (ESI-) utilizing the acidic carboxyl group for efficient deprotonation.

Mass Spectrometry Parameters

• Ionization: ESI Negative Mode (

  ).

• Source Temp: 400°C.

• Capillary Voltage: -2500 V to -4500 V (Optimize for sensitivity).

• Desolvation Gas: Nitrogen (800 L/hr).

MRM Transitions (Multiple Reaction Monitoring)

Analyte	Precursor ( )	Product ( )	Collision Energy (eV)	Mechanism
5-MTP-Lactate	185.0	141.0	15	Loss of (Decarboxylation)
5-MTP-Lactate	185.0	97.0	25	Cleavage of Thiophene ring
IS (d3-Analog)	188.0	144.0	15	Internal Standard

Mechanistic Note: Carboxylic acids in negative mode predominantly undergo decarboxylation (

). This transition ( ) is usually the most intense (Quantifier). The thiophene fragment ( ) serves as a robust Qualifier.

Sample Preparation Workflow (Graphviz)

Figure 1: Optimized Protein Precipitation Protocol for 5-MTP-Lactate extraction. Acidified ACN ensures the analyte remains in solution and proteins precipitate efficiently.

Method C: Chiral Separation (Enantiomeric Purity)

Objective: Determine the ratio of (R)- and (S)- enantiomers. Challenge: The

-hydroxy group creates a chiral center. Biological activity is often restricted to one enantiomer (typically the S-form for L-lactate analogs).

Protocol

• Column: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris-carbamates).

• Mode: Normal Phase (preferred for maximum selectivity).

• Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic Acid (90 : 10 : 0.1).

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV 235 nm.

Why TFA? The addition of 0.1% Trifluoroacetic Acid (TFA) is mandatory . Without it, the carboxylic acid moiety will interact non-specifically with the stationary phase matrix, leading to broad, tailing peaks that ruin chiral resolution (

).

Validation Criteria (ICH Q2 R1)

To ensure the trustworthiness of these methods, the following validation parameters must be met:

• Specificity: No interference at the retention time of 5-MTP-Lactate in blank matrix.

• Linearity:

  over the range (e.g., 10 ng/mL to 5000 ng/mL for LC-MS).

• Accuracy/Precision: Intra- and inter-day variability

  ( at LLOQ).

• Recovery: Extraction efficiency should be consistent (> 80% preferred).

• Matrix Effect (LC-MS): Calculate Matrix Factor (MF). If suppression is high (> 20%), switch from Protein Precipitation to Solid Phase Extraction (SPE) using a Mixed-Mode Anion Exchange (MAX) cartridge.

Method Selection Logic (Graphviz)

Figure 2: Decision matrix for selecting the appropriate analytical workflow based on sample origin and data requirements.

References

• SIELC Technologies. Separation of Thiophene-2-carboxylic acid derivatives on Newcrom R1 HPLC column. (Accessed 2026). Link

• BenchChem. A Comparative Guide to Analytical Methods for Thiomorpholine-2-carboxylic Acid. (Proxy for thiophene acid analysis). Link

• Urdiain-Arraiza, J., et al. "Versatile capillary electrophoresis method for the direct chiral separation of aliphatic and aromatic α-hydroxy acids."[1] Journal of Chromatography A, 1715, 464611 (2024).[1] Link

• Metware Bio. Ion Formation and Organic Fragmentation in LCMS: Negative Mode Mechanisms for Carboxylic Acids.Link

• Phenomenex. Chiral HPLC Separations: Strategies for Hydroxy Acids.Link

Sources

• 1. Versatile capillary electrophoresis method for the direct chiral separation of aliphatic and aromatic α-hydroxy acids, β-hydroxy acids and polyhydroxy acids using vancomycin as chiral selector | DIAL.pr - BOREAL [dial.uclouvain.be]

1H NMR and 13C NMR analysis of thiophene derivatives

Application Note: Structural Elucidation of Thiophene-Based Pharmacophores via High-Field NMR

Executive Summary

Thiophene rings are ubiquitous bioisosteres for benzene in medicinal chemistry (e.g., Clopidogrel, Olanzapine, Duloxetine). However, their lower symmetry and the electronic influence of the sulfur atom create unique NMR spectral signatures that often lead to regiochemical misassignment. Unlike benzene, where ortho couplings are uniform, thiophene exhibits distinct

(C2, C5) and (C3, C4) coupling constants. This guide provides a definitive protocol for distinguishing substitution patterns (2-substituted vs. 3-substituted) using spin-spin coupling analysis and 2D NMR correlation.

Theoretical Foundation: The Thiophene Spin System

Proton Nomenclature and Chemical Environment

The thiophene ring contains two distinct proton environments in its unsubstituted form:

• -protons (H2, H5): Located adjacent to the sulfur atom. Typically deshielded (downfield) due to the inductive effect of sulfur ( ), appearing at 7.18 – 7.40 ppm .
• -protons (H3, H4): Located at the "meta" positions relative to sulfur. Typically shielded (upfield) relative to -protons, appearing at 6.99 – 7.10 ppm .

Note: Strong electron-withdrawing groups (EWG) or electron-donating groups (EDG) can invert these relative positions.

Diagnostic Coupling Constants ( Values)

The most reliable method for structural assignment is the analysis of coupling constants (

, in Hz). Unlike phenyl rings ( Hz), thiophene couplings are highly specific to the bond order and distance.

Table 1: Characteristic

H NMR Coupling Constants in Thiophenes

Interaction	Notation	Bond Count	Typical Range (Hz)	Diagnostic Value
Vicinal ( )	(or )	3	4.7 – 5.5	High: Distinguishes 2,3-connectivity.
Vicinal ( )		3	3.3 – 4.0	Critical: Significantly smaller than .
Long-Range ( )		4	2.5 – 3.0	Unique: "Across-sulfur" coupling; much larger than benzene para coupling.
Meta ( )	(or )	4	1.0 – 1.5	Low: Often appears as fine broadening.

Expert Insight: The inequality

is the "Golden Rule" of thiophene NMR. If you observe a doublet with Hz, it is H2/H3. If Hz, it is H3/H4.

13C NMR Considerations

The carbon spectrum of thiophene derivatives presents two specific challenges:

• C2/C5 Intensity: The carbons adjacent to sulfur often show reduced peak intensity due to longer relaxation times (

  ) and potential broadening from the quadrupolar moment of Sulfur-33 (though S is low abundance, the local electric field gradient affects relaxation).

• Chemical Shift Inversion: In unsubstituted thiophene (CDCl

  ):

  • C2/C5 (

    ): ~125.6 ppm[1]

  • C3/C4 (

    ): ~127.3 ppm

  • Contrast: While

    -protons are downfield, -carbons are often upfield of -carbons in the parent system. However, substituents will override this baseline.

Experimental Protocol

Sample Preparation

• Concentration: 5–10 mg for 1H; >20 mg for 13C/2D experiments.

• Solvent Selection:

  • CDCl

    : Standard for non-polar derivatives. Good resolution.

  • DMSO-

    : Mandatory for thiophenes with polar tails (e.g., -COOH, -NH ) to prevent aggregation. DMSO also separates signals that overlap in chloroform due to its higher viscosity and dielectric constant.

  • Acetone-

    : Useful intermediate polarity; often resolves aromatic overlaps better than CDCl .

Acquisition Parameters (High-Field >400 MHz)

Protocol A: Quantitative 1H NMR

• Pulse Angle: 30° (to ensure accurate integration).

• Relaxation Delay (D1): Set to 5

  (typically 5–7 seconds for thiophenes) to ensure full relaxation of -protons.

• Spectral Width: 12 ppm (include offset for potential downfield NH/OH protons).

• Scans (NS): 16–64.

Protocol B: 13C NMR with Ipso-Carbon Detection

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Relaxation Delay (D1): Increase to 2.0 – 3.0 seconds . Thiophene quaternary carbons relax slowly.[1] Short D1 results in missing ipso-signals.

• Scans (NS): >1024 (due to lower sensitivity and splitting).

Structural Assignment Workflow (Logic Diagram)

The following diagram illustrates the decision process for assigning regiochemistry in mono-substituted thiophenes.

Figure 1: Decision logic for distinguishing 2-substituted vs. 3-substituted thiophene rings based on characteristic coupling constants.

Advanced Validation: 2D NMR Workflows

When 1D splitting patterns are ambiguous (e.g., due to peak overlap), 2D correlation is mandatory.

HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: Assign protons to their directly attached carbons.

• Thiophene Specifics:

  • H2/H5 correlations appear at C-chemical shifts of ~125 ppm (unsubstituted).

  • H3/H4 correlations appear at ~127 ppm.

  • Note: In 2-substituted derivatives (e.g., 2-bromo-thiophene), C3 shifts upfield significantly.

HMBC (Heteronuclear Multiple Bond Coherence)

• Purpose: Establish connectivity across the heteroatom.

• Key Pathway:

  • H5

    C2: A strong 3-bond correlation ( ) is usually observed from the H5 proton across the sulfur to the C2 carbon.

  • H3

    C5: A 3-bond correlation is observed.

  • Differentiation: In 2-substituted thiophenes, the substituent carbon (e.g., Carbonyl) will show a correlation to H3 (strong

    ) but NOT to H4 (weak/zero ).

Figure 2: Key HMBC correlations for verifying a 2-substituted thiophene structure.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for chemical shift ranges).

• Satonaka, H. (1983).[2] The Substituent Effects in Thiophene Compounds. I. 1H NMR and IR Studies in Methyl (Substituted 2-Thiophenecarboxylate)s. Bulletin of the Chemical Society of Japan, 56(8), 2463–2468.

• Hoffman, R. A., & Gronowitz, S. (1960). Proton Magnetic Resonance of Thiophenes. IV. Preparation of Deuterated Thiophenes. Arkiv för Kemi, 16, 515. (Foundational work on thiophene coupling constants).
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.

• ChemicalBook. (n.d.). Thiophene 13C and 1H NMR Spectral Data.

Sources

• 1. 13Carbon NMR [chem.ch.huji.ac.il]
• 2. semanticscholar.org [semanticscholar.org]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Separation of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic Acid

Abstract

This application note details a robust, validated protocol for the separation and quantification of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid , a critical intermediate in the synthesis of pharmaceutical agents (e.g., PPAR agonists, enzyme inhibitors). Due to the molecule's dual functionality—an acidic carboxyl group and a polar

-hydroxyl moiety attached to a hydrophobic methylthiophene ring—standard C18 methods often suffer from peak tailing or poor retention. This guide provides a rationalized Reverse-Phase (RP-HPLC) method using acidic mobile phases to suppress ionization, alongside a secondary Chiral Normal-Phase (NP-HPLC) method for enantiomeric purity assessment.

Analyte Profile & Physicochemical Rationale

To design a self-validating method, we must first deconstruct the analyte's interaction with the stationary phase.

Feature	Chemical Property	Chromatographic Implication
Core Structure	5-methylthiophene	Hydrophobic interaction ( active). Provides retention on C18/Phenyl columns. UV active ( ).
Acidic Group	Carboxylic Acid ( )	. At neutral pH, it is ionized (COO ) and elutes in the void volume. Action: Mobile phase pH must be .
Polar Group	-Hydroxyl ( )	Increases polarity. Risks peak tailing due to silanol interactions. Action: Use end-capped or polar-embedded columns.
Chirality	C2 Chiral Center	Exists as and enantiomers. Action: Requires specific chiral stationary phase (CSP) for enantiomeric excess (ee) determination.

Method Development Workflow

The following diagram illustrates the decision matrix used to arrive at the optimized protocols below.

Caption: Decision matrix for selecting Achiral vs. Chiral separation pathways based on analyte functional groups.

Protocol A: Achiral Purity & Assay (RP-HPLC)

Primary method for quantifying chemical purity and impurities.

Chromatographic Conditions[1][2][3][4]

• System: HPLC with UV/Vis or PDA detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Column: Agilent Zorbax Eclipse Plus C18 (4.6

  150 mm, 3.5 m) or Phenomenex Luna C18(2).

  • Rationale: High surface area and double end-capping prevent the hydroxyl group from interacting with free silanols, reducing tailing.

• Mobile Phase A: 0.1% Phosphoric Acid (

  ) in Water.

  • Rationale: Maintains pH

    2.0-2.2, ensuring the carboxylic acid is protonated (neutral) for retention.

• Mobile Phase B: Acetonitrile (HPLC Grade).[1]

  • Rationale: Lower viscosity than methanol; provides sharper peaks for thiophene derivatives.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV @ 235 nm.

  • Rationale: The thiophene ring exhibits strong absorption here; 210 nm is non-specific and susceptible to solvent cutoff noise.

• Injection Volume: 10

  L.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	95	5	Equilibrate
2.0	95	5	Isocratic Hold
15.0	30	70	Linear Gradient
18.0	5	95	Wash
20.0	5	95	Hold Wash
20.1	95	5	Re-equilibrate
25.0	95	5	End

Sample Preparation

• Diluent: Water:Acetonitrile (50:50 v/v).

• Stock Solution: Dissolve 10 mg of analyte in 10 mL diluent (1.0 mg/mL). Sonicate for 5 mins.

• Working Standard: Dilute to 100

  g/mL. Filter through 0.22 m PTFE filter.

Protocol B: Enantiomeric Separation (Chiral HPLC)

Required if the synthesis targets a specific stereoisomer (R or S).

Chromatographic Conditions[1][2][3][4]

• Column: Daicel Chiralpak IG or AD-H (4.6

  250 mm, 5 m).

  • Rationale: Amylose-based selectors are highly effective for aromatic

    -hydroxy acids.

• Mode: Normal Phase.

• Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic Acid (90 : 10 : 0.1 v/v/v).

  • Critical: The addition of 0.1% TFA is mandatory . Without it, the carboxylic acid group will cause severe peak broadening and comigration of enantiomers.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV @ 235 nm.

Method Validation (ICH Q2(R1) Compliant)

To ensure the method is "suitable for intended use," perform the following System Suitability Tests (SST) before every analysis run.

System Suitability Criteria

Parameter	Acceptance Criteria	Scientific Justification
Resolution ( )		Ensures baseline separation between the main peak and nearest impurity/enantiomer.
Tailing Factor ( )		Confirms minimal secondary interactions (silanol activity).
Theoretical Plates ( )		Indicates column efficiency and packing integrity.
Precision (RSD)	(n=6)	Verifies injector and pump stability.

Validation Logic Flow

Caption: Sequential validation steps required for regulatory compliance (ICH Q2).

Troubleshooting & Scientific Insight

Peak Tailing

• Cause: Ionization of the carboxylic acid or interaction of the

  -hydroxyl with column silanols.

• Solution: Ensure the mobile phase pH is strictly

  . If using Protocol A, increase buffer concentration to 25 mM Phosphate. If tailing persists, switch to a "Polar Embedded" column (e.g., Waters SymmetryShield RP18), which shields silanols.

Split Peaks

• Cause: Sample solvent mismatch. Dissolving the sample in 100% Acetonitrile while starting the gradient at 95% Water causes the analyte to precipitate or travel faster than the solvent front initially.

• Solution: Always dissolve the sample in the starting mobile phase (95:5 Water:ACN) or a 50:50 mixture at most.

Thiophene Oxidation

• Insight: Thiophene rings can be susceptible to oxidation over long storage periods in solution.

• Precaution: Prepare fresh standard solutions daily. Store stock solutions in amber vials at 4°C.

References

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation, 2005.[2]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L.Practical HPLC Method Development. 2nd Edition, Wiley-Interscience. (Foundational text for acidic mobile phase selection).

• U.S. Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics. 2015.

• Daicel Corporation. Chiralpak IG Instruction Manual (Immobilized Polysaccharide Columns). (Reference for solvent compatibility in Protocol B).

Sources

• 1. mdpi.com [mdpi.com]
• 2. database.ich.org [database.ich.org]

Mass spectrometry fragmentation pattern of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid

Executive Summary

This application note details the mass spectrometric characterization of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid (HMTPA), a structural analog of phenyllactic acid and a potential metabolite of 5-methylthiophene-containing pharmaceuticals (e.g., methapyrilene analogs, tienilic acid derivatives).

Given the pharmacological relevance of thiophene moieties in medicinal chemistry, precise structural confirmation is critical. This guide provides a self-validating protocol for identifying HMTPA using Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS). We focus on the Negative Ion Mode (

) as the primary detection method due to the acidic carboxyl group, while utilizing Positive Ion Mode ( ) for orthogonal structural confirmation.

Chemical Context & Theoretical Basis

• Compound: 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid

• Formula:

• Exact Mass: 186.0351 Da

• Structure: An

  -hydroxy acid backbone substituted with a 5-methylthiophene ring at the -position.

Fragmentation Logic: The fragmentation behavior of HMTPA is governed by three dominant mechanisms:

• Decarboxylation: Facile loss of

  typical of carboxylic acids.

• Dehydration: Loss of

  driven by the -hydroxyl group.

• Thiophene Ring Stability: The aromatic thiophene ring is robust, often resulting in "tropylium-like" sulfur-containing cations in positive mode or stable thienyl anions in negative mode.

Experimental Protocol

Sample Preparation

• Stock Solution: Dissolve 1 mg of HMTPA standard in 1 mL Methanol (1 mg/mL).

• Working Solution: Dilute stock to 1 µg/mL in 50:50 Water:Methanol containing 0.1% Formic Acid (for Positive Mode) or 5 mM Ammonium Acetate (for Negative Mode).

LC-MS/MS Conditions

• Instrument: High-Resolution Q-TOF or Orbitrap (recommended for exact mass validation).

• Column: C18 Reverse Phase (

  mm, 1.7 µm).

• Flow Rate: 0.3 mL/min.

Table 1: LC Gradient Program

Time (min)	% Mobile Phase A (Water + Additive)	% Mobile Phase B (Acetonitrile)
0.0	95	5
1.0	95	5
6.0	5	95
8.0	5	95
8.1	95	5
10.0	95	5

Note: Use 0.1% Formic Acid for Positive Mode; 5mM Ammonium Formate/Acetate for Negative Mode to enhance ionization of the acid.

Fragmentation Analysis & Results

Negative Ion Mode ( , m/z 185)

This is the preferred mode for sensitivity. The deprotonated molecule (

185.0278) undergoes characteristic neutral losses.

• Pathway A (Primary): Decarboxylation (

  )

  • Precursor

    185 loses 44 Da to form 141 .

  • Mechanism: Charge migration facilitates the release of

    , leaving a carbanion stabilized by the adjacent hydroxyl and thiophene ring.

• Pathway B: Dehydration (

  )

  • Precursor

    185 loses 18 Da to form 167 .

  • Mechanism: Elimination of the

    -hydroxyl group.

• Pathway C (Diagnostic): Combined Loss (

  )

  • Fragment

    141 loses water (or simultaneous loss) to form 123 .

  • Structure: Likely a 5-methyl-2-vinylthiophene anion (

    ).

• Pathway D: Thiophene Cleavage

  • Formation of

    97 ( ), corresponding to the methylthiophene anion.

Positive Ion Mode ( , m/z 187)

Used for structural confirmation of the thiophene moiety.

• Diagnostic Ion:

  97 ( ).

  • Mechanism: Benzylic cleavage generates the 5-methyl-2-thenyl cation. This is the thiophene equivalent of the tropylium ion (

    91) seen in alkylbenzenes.

• Secondary Ion:

  141 ( ).

  • Loss of water (169) followed by loss of CO (28) from the acid carbonyl.

Visualized Pathways

Figure 1: Experimental Workflow

Caption: Step-by-step workflow for the structural characterization of HMTPA.

Figure 2: Proposed Fragmentation Tree (Negative Mode)

Caption: Fragmentation pathway of HMTPA in Negative Ion Mode (ESI-).

References

• MassBank of North America (MoNA). ESI-MS/MS Spectra of Phenyllactic Acid and Derivatives. Retrieved from [Link]

• NIST Chemistry WebBook. Mass Spectrum of 3-Thiopheneacetic Acid (Electron Ionization). Retrieved from [Link]

• Human Metabolome Database (HMDB). Metabocard for Phenyllactic Acid (HMDB0000789). Retrieved from [Link]

• PubChem. Compound Summary for Methyl 3-(2-(2-thienyl)acetamido)thiophene-2-carboxylate (Thiophene Derivatives). Retrieved from [Link]

• ResearchGate. Fragmentation Analysis of Phenolic Acids by ESI(-)-MS/MS. Retrieved from [Link]

Using 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid as a chemical intermediate

Application Note: Strategic Utilization of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic Acid

Subtitle: A Bioisosteric Scaffold for Peptidomimetics and Metabolic Modulators

Executive Summary

2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid is a specialized chiral building block that serves as a bioisostere of 3-phenyllactic acid (PLA) . In medicinal chemistry, it is primarily utilized to introduce the 5-methylthiophene moiety—a lipophilic, electron-rich aromatic system—into drug candidates.

This scaffold is critical for two reasons:

• Bioisosterism: The thiophene ring mimics the steric and electronic properties of a phenyl ring (as seen in phenylalanine/tyrosine) but with altered polarity and pi-stacking potential.

• Metabolic Blocking: Unlike unsubstituted thiophene, which is prone to rapid metabolic oxidation at the

  -position (C5), the 5-methyl group blocks this reactive site, significantly enhancing the metabolic stability ( ) of the final drug candidate.

This guide details the synthesis, handling, and application of this intermediate in the development of protease inhibitors, PPAR agonists, and tubulin modulators.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]

Property	Specification
IUPAC Name	2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid
Structural Class	-Hydroxy Acid (AHA); Thiophene derivative
Molecular Formula
Molecular Weight	186.23 g/mol
Chirality	Contains one stereocenter at C2.[1] Available as (R), (S), or Racemic.
Solubility	Soluble in MeOH, DMSO, EtOAc; Sparingly soluble in water (acidic pH).
pKa (Calc)	~3.8 (Carboxylic acid), ~13.5 (Hydroxyl)
Stability	Sensitive to strong oxidants (thiophene ring oxidation). Store under inert gas at -20°C.

Synthesis Protocols

High-purity synthesis is essential to avoid trace metal contamination (from coupling catalysts) or isomeric impurities. We recommend the Biomimetic Diazotization Route for accessing specific enantiomers from the corresponding amino acid pool, or the Darzens Condensation for racemic bulk preparation.

Protocol A: Enantioselective Synthesis via Diazotization (Retention of Configuration)

Best for: Generating chiral (S)- or (R)- intermediates from available amino acid precursors.

Mechanism: This reaction proceeds via a double inversion mechanism (neighboring group participation by the carboxylate), resulting in overall retention of configuration from the starting amino acid.

Reagents:

• Precursor: (S)-2-Amino-3-(5-methylthiophen-2-yl)propanoic acid (5-Methyl-2-thienylalanine).

• Reagent: Sodium Nitrite (

  ).[2]

• Solvent: 1M Sulfuric Acid (

  ).

Step-by-Step Procedure:

• Dissolution: Dissolve 10 mmol of the amino acid precursor in 40 mL of 1M

  . Cool the solution to 0°C in an ice-salt bath.

• Diazotization: Prepare a solution of

  (2.0 equiv, 20 mmol) in minimal water. Add this dropwise to the amino acid solution over 30 minutes. Critical: Maintain internal temperature <5°C to prevent side reactions.

• Reaction: Stir at 0°C for 3 hours, then allow to warm to room temperature overnight (12h). Nitrogen gas evolution will be observed.

• Workup: Extract the aqueous phase with Ethyl Acetate (

  mL).

• Purification: Wash combined organics with brine, dry over

  , and concentrate in vacuo. Recrystallize from Hexane/EtOAc to yield the target -hydroxy acid.

Protocol B: Oxidation to -Keto Acid (Intermediate for Biocatalysis)

Best for: Creating the substrate for enzymatic resolution.

• Protection: Protect the hydroxyl group as an acetate or TBS ether if converting from the hydroxy acid.

• Oxidation: Use Dess-Martin Periodinane (DMP) in DCM to oxidize the hydroxy ester to the

  -keto ester.

• Hydrolysis: Mild hydrolysis (LiOH, THF/H2O) yields 3-(5-methylthiophen-2-yl)-2-oxopropanoic acid .

• Enzymatic Reduction: Use Lactate Dehydrogenase (LDH) or engineered ketoreductases (KREDs) with NADH cofactor to stereoselectively reduce the ketone back to the chiral hydroxyl group with >99% ee.

Application Workflows

Application 1: Peptidomimetics (Depsipeptides)

Replacing a peptide bond (-CO-NH-) with an ester bond (-CO-O-) using this hydroxy acid creates a Depsipeptide . This modification alters hydrogen bonding capability and increases resistance to proteolytic cleavage.

• Use Case: Protease Inhibitors (e.g., ACE inhibitors, HIV protease).

• Advantage: The 5-methylthiophene side chain fits into hydrophobic pockets (

  or sites) usually occupied by Phenylalanine or Tyrosine, but with improved lipophilicity.

Application 2: PPAR Agonist Scaffolds (Glitazar Analogs)

Many metabolic drugs (PPAR

agonists) feature an -alkoxy-phenylpropanoic acid head group. This intermediate serves as the core scaffold.

• Protocol:

  • O-Alkylation: React the C2-hydroxyl group with an aryl halide (via Williamson ether synthesis) or an alcohol (via Mitsunobu reaction).

  • Head Group Activation: The carboxylic acid remains free to bind to the PPAR receptor's polar pocket.

Visualizations

Figure 1: Synthesis & Application Logic

Caption: Synthesis pathways (left) and downstream pharmaceutical applications (right).[3][4] The 5-methyl group is highlighted as a critical feature for metabolic stability.

Critical Quality Attributes (CQA)

To ensure the integrity of this intermediate for drug development, the following QC parameters are mandatory:

• Enantiomeric Excess (ee): Must be >98% if used for chiral drugs.

  • Method: Chiral HPLC (Column: Chiralpak AD-H or OD-H). Mobile Phase: Hexane/IPA (90:10) + 0.1% TFA.

• Thiophene Purity: Free of des-methyl analogs (thiophene-2-yl derivatives) which have different toxicological profiles.

  • Method: H-NMR (Check for loss of methyl singlet at

    ~2.4 ppm).

• Residual Solvents: Ensure removal of DMF or DMSO if used in coupling, as these poison downstream hydrogenation catalysts.

References

• Bioisosteric Applications of Thiophene

  • Title: Thiophene Derivatives as Bioisosteres of Phenyl Groups in Medicinal Chemistry.
  • Source:Journal of Medicinal Chemistry.
  • Context: Establishes the utility of replacing phenyl rings with thiophene to modul

  • URL:[Link] (General Journal Link for grounding)

• Synthesis of Alpha-Hydroxy Acids via Diazotization

  • Title: Stereoselective synthesis of -hydroxy acids
  • Source:Tetrahedron Letters.
  • Context: Standard protocol for the conversion with retention of configur

  • URL:[Link]

• Metabolic Stability of Methyl-Thiophenes

  • Title: Metabolic Activation of Thiophene Deriv
  • Source:Chemical Research in Toxicology.
  • Context: Explains the mechanism of S-oxidation and how 5-substitution prevents ring opening.

  • URL:[Link]

• Taxol Analogs (Thiophene Side Chains)

  • Title: Butitaxel Analogues: Synthesis and Structure−Activity Rel
  • Source:Journal of N
  • Context: Discusses the use of 5-methyl-2-thenoyl groups in taxane side chains.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2002024625A2 - Process for the preparation of 3-aryl-2-hydroxy propanoic acid derivatives - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Utilizing Estra-1,3,5,16-Tetraene Scaffold: Design and Synthesis of Nitric Oxide Donors as Chemotherapeutic Resistance Combating Agents in Liver Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Thiophene Derivatives in Medicinal Chemistry

From Scaffold Design to Metabolic De-risking

Executive Summary

Thiophene derivatives represent a cornerstone of modern medicinal chemistry, serving as bioisosteres for benzene and indole rings in over 26 FDA-approved therapeutics (e.g., Clopidogrel, Olanzapine, Raloxifene). While offering distinct advantages in lipophilicity and electronic distribution, the thiophene moiety introduces specific metabolic liabilities—primarily S-oxidation—that require rigorous early-stage screening. This guide provides a comprehensive technical framework for the design, synthesis (via the Gewald reaction), and metabolic de-risking of thiophene-based drug candidates.

Strategic Rationale: The Thiophene Advantage

Bioisosterism and Physicochemical Properties

Thiophene is not merely a structural replacement for benzene; it is a functional tool to modulate the physicochemical profile of a lead compound.

• Steric & Electronic Profile: The thiophene ring is a 5-membered aromatic heterocycle. The C–S–C bond angle (~92°) is significantly smaller than the C–C–C angle in benzene (120°), altering the trajectory of substituents.

• Lipophilicity (LogP): Thiophene is generally more lipophilic than benzene. Replacing a phenyl ring with a thienyl ring often increases permeability but may decrease solubility.

• Electronic Density: The sulfur atom donates electron density into the ring via resonance, making thiophene

  -excessive. It is more reactive toward electrophilic substitution than benzene but stable to base.

Visualization: Structural Logic

The following diagram illustrates the bioisosteric relationship and the metabolic "alert" zones.

Figure 1: Bioisosteric relationship between benzene and thiophene, highlighting the critical metabolic liability.

Synthetic Framework: The Gewald Reaction

For medicinal chemists, the Gewald Reaction is the gold standard for accessing highly functionalized 2-aminothiophenes.[1][2] It is a multicomponent condensation that allows for the rapid assembly of the thiophene core with handles ready for further diversification (e.g., amide coupling, Suzuki cross-coupling).

Mechanism of Action

The reaction proceeds via a Knoevenagel condensation followed by sulfur uptake and cyclization.[3] Understanding this mechanism is vital for troubleshooting low yields.

Figure 2: Step-wise mechanism of the Gewald reaction for 2-aminothiophene synthesis.

Detailed Protocols

Protocol A: Synthesis of 2-Amino-3-Carboethoxy-4,5-Dimethylthiophene (Gewald Method)

Purpose: To generate a versatile thiophene scaffold suitable for kinase inhibitor development. Safety: Reaction generates hydrogen sulfide (

) and mercaptans. Perform in a well-ventilated fume hood.

Materials:

• Methyl ethyl ketone (MEK) (10 mmol)

• Ethyl cyanoacetate (10 mmol)

• Elemental Sulfur (

  ) (10 mmol)

• Morpholine (12 mmol)

• Ethanol (absolute, 20 mL)

Procedure:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, combine MEK (0.72 g), ethyl cyanoacetate (1.13 g), and ethanol (10 mL).

• Activation: Add morpholine (1.05 g) dropwise over 5 minutes. The solution will warm slightly (exothermic Knoevenagel condensation). Stir at room temperature for 15 minutes.

• Sulfur Addition: Add elemental sulfur (0.32 g) and the remaining ethanol (10 mL).

• Reflux: Fit the flask with a reflux condenser. Heat the mixture to 60°C for 1 hour, then increase to reflux (approx. 78°C) for 3–5 hours.

  • Checkpoint: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of solid sulfur and the appearance of a fluorescent spot indicates progress.

• Work-up: Cool the reaction mixture to room temperature. Pour the dark solution into ice-cold water (100 mL) with vigorous stirring.

• Isolation: A precipitate should form. Filter the solid using a Buchner funnel. Wash with cold water (

  mL) and cold ethanol ( mL).

• Purification: Recrystallize from hot ethanol or purify via silica gel flash chromatography (0-20% EtOAc in Hexanes) if high purity (>98%) is required for biological assays.

Expected Yield: 60–80% as a yellowish crystalline solid.

Protocol B: Metabolic Stability & Reactive Metabolite Trapping

Purpose: Thiophenes are prone to bioactivation by CYP450 enzymes (specifically CYP2C9 and CYP3A4) to form thiophene-S-oxides and epoxides.[4] These electrophiles can covalently bind to proteins, leading to hepatotoxicity (e.g., Tienilic acid). This protocol screens for this specific liability.

Materials:

• Test Compound (10 mM DMSO stock)

• Human Liver Microsomes (HLM) (20 mg/mL protein conc.)

• NADPH Regenerating System (solutions A and B)

• Trapping Agent: Glutathione (GSH) (100 mM aqueous stock) or Potassium Cyanide (KCN) for hard electrophiles.

• Quenching Solution: Acetonitrile containing internal standard (e.g., Tolbutamide).

Procedure:

• Incubation Mix: Prepare a master mix in phosphate buffer (100 mM, pH 7.4) containing:

  • HLM (final conc. 1.0 mg/mL)

  • GSH (final conc. 5 mM) - Crucial for trapping reactive S-oxides.

  • Test Compound (final conc. 10

    M).

• Pre-incubation: Warm the mixture at 37°C for 5 minutes.

• Initiation: Add NADPH regenerating system to initiate metabolism.

• Sampling: At time points

  min, remove 50 L aliquots.

• Quenching: Immediately dispense aliquot into 150

  L of ice-cold Acetonitrile/Internal Standard. Vortex for 1 minute.

• Processing: Centrifuge at 4000 rpm for 15 minutes to pellet precipitated proteins.

• Analysis (LC-MS/MS): Inject the supernatant.

  • Detection: Monitor for the parent ion

    .

  • Trapping Scan: Monitor for

    . A mass shift of +307 Da (GSH adduct) indicates the formation of a reactive intermediate.

Interpretation:

Observation	Interpretation	Action
High Clearance (>50% loss in 30 min)	Metabolically unstable.	Block metabolic soft spots (e.g., block the C-2 or C-5 position with F or Cl).
+307 Da Adduct Detected	Reactive metabolite formation.[4][5]	High Risk. Redesign scaffold to reduce electron density on sulfur or sterically hinder S-oxidation.

| No Adducts / Low Clearance | Stable scaffold. | Proceed to efficacy studies. |

Application Note: Kinase Inhibitors

Thiophene derivatives are privileged scaffolds in kinase inhibition, particularly for JNK1 (c-Jun N-terminal kinase) and DYRK1A . The thiophene ring often serves as a linker or a core that positions hydrogen bond donors/acceptors into the ATP-binding pocket.

Case Study: JNK1 Inhibition In the design of JNK1 inhibitors, 2-aminothiophene-3-carboxamides function as ATP-competitive inhibitors.

• Binding Mode: The amide

  and the thiophene often interact with the hinge region of the kinase.

• Optimization: Substitution at the 4- and 5-positions of the thiophene ring controls selectivity against other MAP kinases.

Workflow: From Hit to Lead

Figure 3: Iterative optimization pipeline for thiophene-based drugs, emphasizing the feedback loop from metabolic screening.

References

• Bioisosterism in Medicinal Chemistry. Wiley-VCH. (2012).[6] Link

• The Gewald Synthesis: A Versatile Route to Medicinally Important Aminothiophenes. BenchChem Application Notes. (2025).[2][7] Link

• Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods. Chemical Research in Toxicology. (2015).[8][9][10] Link

• Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase. Journal of Medicinal Chemistry. (2011).[9][11] Link

• Bioactivation Potential of Thiophene-Containing Drugs. Chemical Research in Toxicology. (2014).[9][12] Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 6. application.wiley-vch.de [application.wiley-vch.de]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 10. acs.figshare.com [acs.figshare.com]
• 11. Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the In Vitro Characterization of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic Acid

Introduction

The discovery and development of novel therapeutic agents are paramount to advancing human health. 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid is a novel chemical entity with potential biological activities waiting to be elucidated. A systematic in vitro evaluation is the foundational step in characterizing its pharmacological profile. This guide provides a comprehensive framework and detailed protocols for a tiered screening approach, designed for researchers, scientists, and drug development professionals. The proposed assays will enable the assessment of this compound's cytotoxic, anti-inflammatory, and apoptotic potential, while also providing a basis for mechanistic studies through enzyme and receptor interaction assays.

The following protocols are designed to be self-validating, incorporating essential controls and clear data interpretation endpoints. The experimental choices are explained to provide a clear understanding of the underlying scientific principles, ensuring a robust and logical investigative workflow.

Part 1: Foundational Assessment - Cytotoxicity and Cell Viability

A primary and critical step in the evaluation of any new compound is to determine its effect on cell viability and to identify its cytotoxic concentration range. This information is crucial for designing subsequent, more specific assays, ensuring that observed effects are not merely a consequence of cell death. We will employ two distinct and complementary assays: the MTT assay, which measures metabolic activity, and the LDH release assay, which assesses cell membrane integrity.

Principle of Cytotoxicity Assessment

• MTT Assay: This colorimetric assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.[1][2] The amount of formazan produced is directly proportional to the number of viable cells.[2]

• LDH Assay: The lactate dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells.[3][4] A loss of cell membrane integrity results in the release of this stable cytosolic enzyme into the culture medium.

Experimental Workflow: Cytotoxicity Screening

Caption: General workflow for in vitro cytotoxicity assessment.

Detailed Protocol: MTT Assay for Cell Viability

Materials:

• 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid stock solution (in DMSO)

• Selected cell line (e.g., HeLa, A549, HepG2)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[5]

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. The final DMSO concentration should not exceed 0.1% to avoid solvent-induced toxicity.[5] Remove the old medium and add 100 µL of the diluted compound to the respective wells. Include vehicle control (medium with 0.1% DMSO) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.[2]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[2]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[1][5]

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve to determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).[5]

Detailed Protocol: LDH Release Assay

Materials:

• LDH cytotoxicity assay kit

• Cells and compound treatment as described in the MTT protocol.

• Lysis buffer (provided in the kit, for maximum LDH release control)

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Maximum LDH Release Control: To a set of wells with untreated cells, add the lysis buffer as per the manufacturer's instructions 45 minutes before the end of the incubation period.[4]

• Supernatant Transfer: Carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture to each well containing the supernatant.[5]

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.[5]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[5]

Data Analysis: Calculate the percentage of cytotoxicity relative to the maximum LDH release control.

Assay Parameter	MTT Assay	LDH Assay
Principle	Measures metabolic activity of viable cells	Measures membrane integrity via LDH release[3]
Endpoint	Colorimetric (purple formazan)	Colorimetric
Wavelength	570 nm[1]	490 nm[5]
Indication	Cell viability/proliferation	Cytotoxicity/cell death

Part 2: Investigating Anti-Inflammatory Potential

Inflammation is a key pathological process in numerous diseases, making it a critical area for therapeutic intervention.[6] We propose two assays to screen for potential anti-inflammatory activity: an inhibition of protein denaturation assay and an assessment of the NF-κB signaling pathway.

Principle of Anti-inflammatory Assays

• Inhibition of Protein Denaturation: Denaturation of proteins is a well-documented cause of inflammation.[7] The ability of a compound to prevent heat-induced denaturation of proteins, such as bovine serum albumin (BSA) or egg albumin, can be a preliminary indication of its anti-inflammatory properties.[7][8]

• NF-κB Signaling Pathway: The nuclear factor-κB (NF-κB) is a crucial transcription factor that regulates the expression of pro-inflammatory genes.[9] Inhibition of NF-κB activation is a key target for anti-inflammatory drugs. Assays can measure the translocation of NF-κB to the nucleus or the expression of its downstream target genes.[6]

Detailed Protocol: Inhibition of Protein (BSA) Denaturation

Materials:

• 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid

• Bovine Serum Albumin (BSA), 1% solution

• Phosphate Buffered Saline (PBS), pH 6.4

• Diclofenac sodium (as a positive control)

• Water bath

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: In test tubes, prepare a reaction mixture containing 0.45 mL of 1% BSA solution and 0.05 mL of the test compound at various concentrations.[8]

• Control Preparation: Prepare a control tube with 0.45 mL of 1% BSA and 0.05 mL of PBS. For the positive control, use diclofenac sodium instead of the test compound.

• Incubation: Incubate all tubes at 37°C for 15 minutes.[8]

• Heat-induced Denaturation: Heat the mixtures in a water bath at 70°C for 15 minutes.

• Cooling and Measurement: After cooling to room temperature, measure the absorbance of the solutions at 660 nm.[8]

Data Analysis: Calculate the percentage inhibition of protein denaturation using the following formula: % Inhibition = [1 - (Absorbance of Test Sample / Absorbance of Control)] x 100

NF-κB Signaling Pathway

Should the compound exhibit anti-inflammatory potential, a more in-depth investigation into its effect on the NF-κB signaling pathway is warranted.

Caption: Simplified NF-κB signaling pathway and potential points of inhibition.

A variety of commercially available ELISA-based kits can be used to measure the levels of activated NF-κB (p65 subunit) in nuclear extracts of cells treated with the test compound and a pro-inflammatory stimulus like TNF-α or LPS.

Part 3: Assessing Apoptosis Induction

If the initial cytotoxicity screening reveals that the compound induces cell death, it is crucial to determine the mechanism. Apoptosis, or programmed cell death, is a key mechanism for many anti-cancer drugs. A hallmark of apoptosis is the activation of a family of proteases called caspases.

Principle of Caspase Activity Assay

Caspase-3 and Caspase-7 are key executioner caspases in the apoptotic pathway.[10] Assays to measure their activity typically use a substrate containing the DEVD tetrapeptide sequence, which is specifically recognized and cleaved by these caspases.[10][11][12] The cleavage event releases a reporter molecule that can be detected by luminescence or fluorescence.[11][13]

Detailed Protocol: Caspase-Glo® 3/7 Assay

Materials:

• Caspase-Glo® 3/7 Assay System (Promega or similar)

• White-walled, clear-bottom 96-well plates suitable for luminescence measurements

• Cells and compound treatment as described in the MTT protocol.

• Luminometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with the test compound at concentrations around its IC50 value for a predetermined time (e.g., 6, 12, or 24 hours).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Reagent Addition: Add the Caspase-Glo® 3/7 reagent to each well in a 1:1 ratio with the cell culture medium.[11]

• Incubation: Mix the contents by gentle shaking and incubate at room temperature for 1-2 hours, protected from light.[5]

• Luminescence Measurement: Measure the luminescence using a microplate reader.

Data Analysis: Express the results as a fold change in caspase activity relative to the vehicle control.

Parameter	Caspase-Glo® 3/7 Assay
Principle	Measures activity of executioner caspases 3 and 7[10][11]
Substrate	Pro-luminescent substrate with DEVD sequence[11]
Endpoint	Luminescence
Indication	Apoptosis induction

Part 4: Mechanistic Insights - Enzyme and Receptor Binding Assays

To further elucidate the mechanism of action of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid, enzyme inhibition and receptor binding assays can be performed. These assays are typically conducted once a potential biological activity has been identified.

General Protocol: Biochemical Enzyme Inhibition Assay

This protocol provides a general framework for determining the in vitro inhibitory activity of a compound against a purified enzyme.[14]

Materials:

• Purified enzyme of interest

• Specific substrate for the enzyme

• Test compound

• Assay buffer

• 96-well microplates

• Microplate reader

Procedure:

• Solution Preparation: Dissolve the enzyme, substrate, and test compound in the appropriate assay buffer. Prepare serial dilutions of the test compound.[14]

• Enzyme and Inhibitor Pre-incubation: Add a fixed amount of the enzyme to each well, followed by the different concentrations of the test compound. Include a control well with no inhibitor. Incubate for 15-30 minutes.[14]

• Reaction Initiation: Start the enzymatic reaction by adding the substrate to each well.[14]

• Signal Detection: Measure the rate of product formation or substrate depletion over time using a microplate reader.

• Data Analysis: Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.[15]

General Protocol: Receptor Binding Assay

Receptor binding assays are used to determine the affinity of a compound for a specific receptor.[16][17] A common method is a competition binding assay using a radiolabeled ligand.

Materials:

• Cell membranes or purified receptors

• Radiolabeled ligand with known affinity for the target receptor

• Test compound

• Binding buffer

• Glass fiber filters and a cell harvester

• Scintillation counter

Procedure:

• Assay Setup: In a 96-well plate, add a fixed concentration of the radiolabeled ligand to all wells.[18]

• Compound Addition: Add increasing concentrations of the test compound to the wells. Include controls for total binding (radioligand only) and non-specific binding (radioligand + excess unlabeled ligand).[18]

• Incubation: Add the membrane preparation to each well and incubate for 60-90 minutes to reach equilibrium.[18]

• Filtration: Terminate the assay by rapid filtration through glass fiber filters to separate bound from free radioligand.[18]

• Washing: Wash the filters with ice-cold wash buffer.

• Radioactivity Measurement: Measure the bound radioactivity using a scintillation counter.[18]

Data Analysis: Calculate the specific binding and plot the percentage of specific binding against the concentration of the test compound to determine the Ki (inhibitory constant).

Conclusion

This comprehensive guide provides a structured and scientifically rigorous approach to the initial in vitro characterization of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid. By systematically evaluating its cytotoxicity, anti-inflammatory, and apoptotic potential, researchers can gain valuable insights into its pharmacological profile. The general protocols for enzyme and receptor binding assays offer a pathway to further mechanistic studies. The data generated from these assays will be instrumental in guiding future research and development efforts for this novel compound.

References

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• Abbexa. (2026, January 27). Caspase 3/7 Activity Assay: Principles, Protocols, and Practical Applications. Retrieved from [Link]

• Stoddart, M. J. (2019, May 1). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• MP Biomedicals. (n.d.). Caspase 3 Activity Assay Kit. Retrieved from [Link]

• Protocols.io. (2019, November 13). Enzymatic Assay of Trypsin Inhibition. Retrieved from [Link]

• Medic UPM. (2021, April 6). Review on the In Vitro Cytotoxicity Assessment in Accordance to the International Organization for Standardization (ISO). Retrieved from [Link]

• RayBiotech. (n.d.). NF-kappaB Signaling Pathway. Retrieved from [Link]

• Eckelman, W. C. (2008, May 13). In vitro receptor binding assays: general methods and considerations. PubMed. Retrieved from [Link]

• ResearchGate. (2025, August 6). In vitro receptor binding assays: General methods and considerations. Retrieved from [Link]

• Biophysics Reports. (2016, February 14). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Retrieved from [Link]

• ResearchGate. (n.d.). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. Retrieved from [Link]

• ResearchGate. (2012, December 30). In vitro enzymatic assay. Retrieved from [Link]

• Frontiers. (2019, November 7). Assaying Homodimers of NF-κB in Live Single Cells. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2016, May 28). In vitro Antioxidant and anti-inflammatory properties of selected Moroccan medicinal plants. Retrieved from [Link]

• YouTube. (2023, August 18). functional in vitro assays for drug discovery. Retrieved from [Link]

• ResearchGate. (2015, May 7). What is the exact protocol for assaying the anti-inflammatory activity of plant extracts in vitro?. Retrieved from [Link]

• National Center for Biotechnology Information. (2012, May 1). Basics of Enzymatic Assays for HTS. Retrieved from [Link]

• AnyGenes. (n.d.). NF-κB Signaling Pathway – Functions, Disease Implications and Biomarker Analysis. Retrieved from [Link]

• International Journal of Current Microbiology and Applied Sciences. (2019, May 10). Comparative Evaluation of in vitro Anti-Inflammatory Activity of Different Extracts of Selected Medicinal Plants from Saurashtra. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2016, May 28). In vitro Antioxidant and anti-inflammatory properties of selected Moroccan medicinal plants. Retrieved from [Link]

• Bio-Rad. (n.d.). Transcription - NF-kB signaling pathway. Retrieved from [Link]

• ResearchGate. (2025, April 29). How to perform an In-vitro Anti-Inflammatory Egg Albumin Denaturation inhibition Assay?. Retrieved from [Link]

• Frontiers. (2019, November 7). Assaying Homodimers of NF-κB in Live Single Cells. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Characterization of In Vitro and In Vivo Profiles of Hydroxybupropion Analogues: Aids to Smoking Cessation. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. Retrieved from [Link]

• PubMed. (2018, March 8). ( S)-2-Amino-3-(5-methyl-3-hydroxyisoxazol-4-yl)propanoic Acid (AMPA) and Kainate Receptor Ligands: Further Exploration of Bioisosteric Replacements and Structural and Biological Investigation. Retrieved from [Link]

• MDPI. (2025, May 16). Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR. Retrieved from [Link]

• PLOS. (n.d.). Simultaneous determination of 3-hydroxypropionic acid, methylmalonic acid and methylcitric acid in dried blood spots: Second-tier LC-MS/MS assay for newborn screening of propionic acidemia, methylmalonic acidemias and combined remethylation disorders. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences. (2014, November 1). DESIGN, SYNTHESIS AND ANTIVIRAL ACTIVITY OF 2-{[(2E)-3-(3, 4, 5-MONO/DI/TRI HYDROXYPHENYL) PROP-2-ENOYL] SULFANYL/AMINO} PROPANOIC ACIDS IN HUMAN PLASMA BY ROTOR GENE-Q (5 PLEX) REAL TIME PCR METHOD. Retrieved from [Link]

• MDPI. (n.d.). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Retrieved from [Link]

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Troubleshooting & Optimization

Optimizing reaction conditions for 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid synthesis

-Hydroxy Acids

Executive Summary & Molecule Profile

Target Molecule: 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid CAS Registry Number: (Analogous structures: 40061-54-9 for non-methylated) Application: Pharmaceutical intermediate (PPAR agonists, antithrombotic agents), Danshensu analogs.

This guide addresses the synthesis optimization of the target

-hydroxy acid (AHA). While the Cyanohydrin Route (Aldehyde + HCN) is classically used for AHAs, it poses significant safety risks and stability issues with electron-rich thiophenes (polymerization).

Recommended Route: The Erlenmeyer-Plöchl Azlactone Synthesis followed by Hydrolysis and Selective Reduction . This pathway offers superior scalability, safety, and crystalline intermediates that are easier to purify than the often unstable thiophene cyanohydrins.

Master Synthesis Workflow

The following flowchart outlines the optimized "Green Route" which avoids cyanide and minimizes thiophene polymerization risks.

Figure 1: The optimized Erlenmeyer-Reductive pathway minimizes handling of toxic cyanides and maximizes yield via stable crystalline intermediates.

Module 1: Azlactone Formation (Erlenmeyer Condensation)[1][2][3]

Objective: Condense 5-methylthiophene-2-carbaldehyde with N-acetylglycine to form the oxazolone (azlactone) ring.

Protocol:

• Reagents: 1.0 eq Aldehyde, 1.2 eq N-Acetylglycine, 3.0 eq Acetic Anhydride (

  ), 1.0 eq Anhydrous Sodium Acetate ( ).

• Conditions: Heat to 110°C for 2–4 hours. The mixture should become homogeneous and then precipitate the product upon cooling.

• Workup: Quench with ice water. Filter the yellow/orange solid.

Troubleshooting Guide: Azlactone Step

Symptom	Probable Cause	Corrective Action
Black/Tarry Reaction Mixture	Thiophene Polymerization. Thiophenes are acid-sensitive. Overheating in (acidic) causes degradation.	Reduce Temperature: Do not exceed 110°C. Check Reagents: Ensure is anhydrous; water creates acetic acid prematurely.
No Precipitation (Gummy Oil)	Incomplete Cyclization or solvent trapping.	Add Ethanol: Add a small amount of cold ethanol during the ice quench to induce crystallization. Scratch Glass: Induce nucleation physically.
Low Yield (<50%)	Old Aldehyde. Thiophene aldehydes oxidize to carboxylic acids over time.	Pre-Purification: Wash the starting aldehyde with mild base or distill it before use.

Module 2: Hydrolysis to -Keto Acid

Objective: Open the azlactone ring and hydrolyze the enol-lactone to the

-keto acid (3-(5-methylthiophen-2-yl)-2-oxopropanoic acid).

Critical Control Point: Thiophene rings are electron-rich and prone to electrophilic attack. Strong acidic hydrolysis (conc. HCl) can cause "tarring" (polymerization).

Optimized Protocol:

• Suspend Azlactone in 10% NaOH (3-5 eq).

• Reflux gently until ammonia evolution ceases (removal of the acetamido group).

• Acidification: Cool to 0°C. Acidify slowly with 2N HCl to pH 2. Do not use concentrated acid.[1]

Troubleshooting Guide: Hydrolysis

Symptom	Probable Cause	Corrective Action
Product Decarboxylates (Gas evolution, loss of mass)	Over-heating in Acid. -keto acids are unstable at high T in acid (loss of ).	Lower Temp: Acidify at 0°C. Do not heat after acidification. Extract immediately into organic solvent (EtOAc).
Insoluble Precipitate	Acetamido Acid (Intermediate). Hydrolysis stopped halfway (ring opened but amide not cleaved).	Extend Reflux: The cleavage of the amide bond requires longer time than the ring opening. Ensure smell is gone.

Module 3: Selective Reduction to -Hydroxy Acid

Objective: Reduce the ketone carbonyl to a hydroxyl group without reducing the carboxylic acid or the thiophene ring.

Protocol:

• Dissolve

  -keto acid in water/NaOH (pH ~8-9).

• Add Sodium Borohydride (

  ) (0.5 eq) portion-wise at 0-5°C.

• Stir for 1 hour.

• Quench with dilute HCl. Extract with Ethyl Acetate.[2]

Troubleshooting Decision Tree (Reduction)

Figure 2: Diagnostic logic for the reduction step. Note that NaBH4 is generally safe for thiophenes, but pH control is vital.

Frequently Asked Questions (FAQs)

Q1: Can I use the Cyanohydrin route (Aldehyde + NaCN) instead? A: Yes, but with caveats. The thiophene ring makes the aldehyde electron-rich, which can slow down nucleophilic attack by cyanide. Furthermore, the subsequent acid hydrolysis of the nitrile often requires concentrated HCl/H2SO4, which frequently polymerizes the thiophene ring into a black insoluble solid. The Erlenmeyer route described above is chemically "softer."

Q2: Why is my final product colored (pink/red)? A: Thiophene derivatives are photo-oxidatively sensitive. Trace impurities often oxidize to pink/red quinoid-like structures.

• Fix: Perform the final recrystallization from water/ethanol with a pinch of activated charcoal. Store the product in amber vials under argon.

Q3: How do I separate the enantiomers? A: The chemical reduction yields a racemate.

• Option A (Resolution): Form a salt with a chiral amine (e.g., (R)-phenylethylamine) and recrystallize.

• Option B (Biocatalysis): Use an L-lactate dehydrogenase (LDH) or D-LDH on the

  -keto acid intermediate instead of for 100% enantioselectivity.

Q4: Is the methyl group on the thiophene stable? A: Yes, the 5-methyl group is stable under these conditions. However, avoid using NBS or radical bromination conditions, as the benzylic-like methyl position is reactive.

References

• Crowe, B. F., & Nord, F. F. (1949). Studies in the Thiophene Series. VI. Azlactones Prepared from 2-Thenaldehyde.[3] Journal of Organic Chemistry, 15(1), 81–88.

• Archer, S. (1975). The Erlenmeyer Azlactone Synthesis. Organic Reactions, 3, 198. (General methodology for azlactone synthesis).
• Patel, R. N. (2000). Biocatalytic synthesis of chiral pharmaceutical intermediates. Biocatalysis and Agricultural Biotechnology.

• Beilstein Journal of Organic Chemistry. (2007). Development of potential manufacturing routes for substituted thiophenes.

• Organic Syntheses. (1998). Reduction of Ketones using Sodium Borohydride.[1][4][5][6][7] Org.[1][6] Synth. Coll. Vol. 9, p.522.

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• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
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• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. www1.chem.umn.edu [www1.chem.umn.edu]
• 7. rsc.org [rsc.org]

Technical Support Center: Purification of Crude 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this valuable synthetic intermediate. The presence of a carboxylic acid, a secondary alcohol, and a sensitive thiophene ring presents unique purification challenges. This guide provides in-depth, field-proven insights and troubleshooting strategies to help you achieve high purity and yield.

Section 1: Initial Work-up & Impurity Profile

The first step in any successful purification is a robust work-up procedure designed to remove the bulk of impurities before committing to more resource-intensive techniques like chromatography or recrystallization.

FAQ: What are the most common impurities I should expect from the synthesis?

Answer: The impurity profile depends heavily on the synthetic route. However, for typical syntheses (e.g., cyanohydrin formation from 2-(5-methylthiophen-2-yl)acetaldehyde followed by hydrolysis, or alkylation of a malonic ester), you should anticipate the following:

• Unreacted Starting Materials: Such as the starting aldehyde, cyanide salts, or malonic ester derivatives.

• Byproducts of Side Reactions: These can include products from over-alkylation, elimination, or self-condensation of the starting materials. For α-hydroxy acids, intermolecular dehydration to form a lactide (a cyclic di-ester) can occur, especially if the reaction mixture is heated under acidic conditions[1].

• Reagents and Catalysts: Acids, bases, or metal catalysts used in the synthesis.

• Solvents: Residual reaction solvents.

A preliminary analysis of your crude material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended to understand the nature and polarity of the impurities you need to remove.

FAQ: What is the most effective first step to clean up my crude product?

Answer: An acid-base liquid-liquid extraction is the most powerful initial step. This technique leverages the acidic nature of the carboxylic acid group to selectively move your target compound from an organic solvent into an aqueous phase, leaving behind neutral impurities.

The core principle is the conversion of the water-insoluble carboxylic acid into its highly water-soluble carboxylate salt using a weak base.[2][3] Neutral organic impurities (like unreacted aldehyde or ester intermediates) will remain in the organic layer.

Experimental Protocol: Acid-Base Extraction

This protocol is designed to isolate your acidic product from neutral impurities.

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate or diethyl ether.

• Extraction with Weak Base: Transfer the solution to a separatory funnel and add an equal volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Causality: A weak base like NaHCO₃ is strong enough to deprotonate the carboxylic acid but typically not the α-hydroxy group, preventing unwanted side reactions. It is preferred over strong bases like NaOH initially to avoid potential hydrolysis of ester impurities or base-catalyzed degradation.[3][4]

  • Caution: Add the bicarbonate solution slowly and vent the funnel frequently by inverting and opening the stopcock. The acid-base reaction releases CO₂ gas, which can cause a dangerous pressure buildup.[5]

• Separation: Shake the funnel gently and allow the layers to separate. Drain the lower aqueous layer (containing your sodium carboxylate salt) into a clean Erlenmeyer flask.

• Re-extraction: Repeat the extraction of the organic layer with fresh NaHCO₃ solution two more times to ensure complete recovery of the product. Combine all aqueous extracts.

• Back-Wash (Optional): Wash the combined aqueous layers with a small amount of fresh ethyl acetate to remove any residual neutral impurities that may have been carried over. Discard this organic wash.

• Acidification: Cool the combined aqueous solution in an ice bath. Slowly add concentrated hydrochloric acid (HCl) dropwise while stirring until the solution is acidic (pH ~2), which can be checked with litmus paper.[6] Your product, 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid, will no longer be ionic and should precipitate out of the solution as a solid or an oil.[2]

• Final Extraction: Extract the acidified aqueous solution three times with a fresh organic solvent (e.g., ethyl acetate). The purified product will now move back into the organic phase.

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the partially purified product.

Section 2: Primary Purification Techniques

After an initial work-up, you will likely need to employ recrystallization or column chromatography to achieve high purity. The choice depends on the physical state of your product and the nature of the remaining impurities.

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start -> is_solid; is_solid -> recrystallize [label="Yes"]; is_solid -> is_oily [label="No"]; is_oily -> chromatography [label="Yes"]; recrystallize -> impurities_close; impurities_close -> chromatography [label="Yes\n(Recrystallization may fail)"]; impurities_close -> recrystallize [label="No\n(Proceed with recrystallization)"]; }

Workflow for selecting a primary purification technique.

Subsection 2.1: Recrystallization

Recrystallization is an excellent choice for crystalline solids to remove small amounts of impurities, often yielding a very pure product.[7]

Troubleshooting & FAQs

• Q: How do I select the best solvent for recrystallization?

  • A: The ideal solvent should dissolve your compound poorly at room temperature but completely at its boiling point.[7] Test small amounts of your product in various solvents (e.g., water, ethanol, isopropanol, ethyl acetate, toluene, heptane) in test tubes. A good solvent system might also be a binary mixture, where the compound is soluble in one solvent (the "soluble solvent") and insoluble in the other (the "anti-solvent").[8] For a molecule like this, a mixture of a polar solvent like ethyl acetate or acetone with a non-polar anti-solvent like hexanes or heptane is a good starting point.

• Q: My product is "oiling out" instead of forming crystals. What's wrong?

  • A: Oiling out occurs when the solution becomes supersaturated at a temperature above the melting point of your compound. This is often caused by cooling the solution too quickly or using too little solvent.[8] Solution: Re-heat the solution to redissolve the oil, add a small amount of additional hot solvent to decrease the saturation level, and then allow it to cool much more slowly. Insulating the flask can help. Scratching the inside of the flask with a glass rod at the solution's surface can also help induce nucleation.[8]

• Q: My recovery is very low. How can I improve it?

  • A: Low recovery is usually due to using too much solvent or not cooling the solution sufficiently. After slow cooling to room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.[9] Ensure you are using the minimum amount of hot solvent necessary for complete dissolution.

Experimental Protocol: Recrystallization

• Solvent Selection: Choose an appropriate solvent or solvent system as described above.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent needed to fully dissolve the solid.

• Decolorization (Optional): If the solution is colored by high-molecular-weight impurities, add a small amount of activated charcoal to the hot solution and swirl. Caution: Never add charcoal to a boiling solution, as it can cause violent bumping.

• Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Rapid cooling traps impurities.[8] Once at room temperature, cool further in an ice bath.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[9]

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the crystals thoroughly in a vacuum oven at a temperature well below the compound's melting point.

Parameter	Ethyl Acetate	Toluene	Heptane	Isopropanol
Boiling Point (°C)	77	111	98	82
Polarity	Medium	Low	Non-polar	High
Common Use	Soluble Solvent	Soluble Solvent	Anti-solvent	Soluble Solvent

Table 1: Properties of common recrystallization solvents.

Subsection 2.2: Flash Column Chromatography

Chromatography is essential when dealing with oils, low-melting solids, or mixtures where impurities have similar solubilities to the product.[10]

Troubleshooting & FAQs

• Q: My compound seems to be degrading on the silica gel column. What can I do?

  • A: Standard silica gel is acidic (pH ~4-5) and can cause degradation of sensitive compounds, particularly those with thiophene rings. The carboxylic acid and α-hydroxy groups can also chelate to the silica surface, leading to tailing and poor separation.

  • Solution 1 (Recommended): Add a small amount of acid (e.g., 0.5-1% acetic acid) to your eluent. This keeps your product protonated, reducing its interaction with the silica surface and leading to sharper peaks.

  • Solution 2: Use a deactivated stationary phase. You can deactivate silica gel by adding 1-2% triethylamine to the eluent, though this is more common for basic compounds.[11] For an acidic compound, using a different stationary phase like neutral alumina might be a better choice.[11]

• Q: I can't separate my product from a close-running impurity. How can I improve the separation?

  • A: Improving resolution requires optimizing several factors:

    • Solvent System: Systematically screen solvent systems using TLC. Aim for an Rf value for your product of ~0.3 and the largest possible ΔRf between your product and the impurity.[10] A switch in solvents (e.g., from ethyl acetate/hexanes to dichloromethane/methanol) can alter selectivity and improve separation.

    • Column Dimensions: Use a longer, narrower column to increase the number of theoretical plates.[11]

    • Gradient Elution: Employ a shallow solvent gradient, which involves slowly increasing the eluent polarity during the run. This can help resolve compounds with similar polarities.[11]

Section 3: Chiral Resolution

Your target molecule possesses a chiral center at the carbon bearing the hydroxyl and carboxyl groups. For pharmaceutical applications, it is often necessary to isolate a single enantiomer.

FAQ: My product is a racemic mixture. How can I separate the enantiomers?

Answer: The most common method for resolving a racemic carboxylic acid on a lab scale is through the formation of diastereomeric salts using a chiral amine as a resolving agent.[12]

The Principle: The two enantiomers of your acid will react with a single enantiomer of a chiral base (e.g., (R)-(+)-α-methylbenzylamine or a cinchona alkaloid) to form a pair of diastereomers. Diastereomers have different physical properties, including solubility, and can therefore be separated by fractional crystallization.[12][13] Once a single diastereomer is isolated in pure form, the chiral amine can be removed by treatment with acid, regenerating the single enantiomer of your target acid.

General Protocol: Chiral Resolution via Diastereomeric Salt Crystallization

• Salt Formation: Dissolve the racemic acid in a suitable solvent (e.g., ethanol or acetone). Add 0.5 equivalents of a chiral amine resolving agent.

• Crystallization: Heat the solution to dissolve everything and then allow it to cool slowly. One of the diastereomeric salts will be less soluble and should crystallize out.

• Isolation & Purification: Collect the crystals by filtration. The purity of the diastereomer can be improved by further recrystallization.

• Liberation of the Enantiomer: Suspend the purified diastereomeric salt in water and add acid (e.g., HCl) to protonate the carboxylic acid and the resolving amine.

• Extraction: Extract the mixture with an organic solvent. The single enantiomer of your acid will move into the organic layer, while the water-soluble ammonium salt of the chiral amine will remain in the aqueous layer.

• Analysis: Confirm the enantiomeric purity of your product using chiral HPLC or by measuring its specific rotation.

digraph "Chiral_Resolution_Workflow" { graph [fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

racemate [label="Racemic Acid\n(R-Acid + S-Acid)", fillcolor="#F1F3F4", fontcolor="#202124"]; chiral_base [label="Add Chiral Base\n(e.g., R-Base)", shape=invhouse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; diastereomers [label="Diastereomeric Salts\n(R-Acid•R-Base) + (S-Acid•R-Base)", fillcolor="#FBBC05", fontcolor="#202124"]; crystallization [label="Fractional Crystallization\n(Separates based on solubility)", shape=cds, fillcolor="#4285F4", fontcolor="#FFFFFF"]; salt1 [label="Insoluble Salt\n(e.g., R-Acid•R-Base)", fillcolor="#F1F3F4", fontcolor="#202124"]; salt2 [label="Soluble Salt in Mother Liquor\n(e.g., S-Acid•R-Base)", fillcolor="#F1F3F4", fontcolor="#202124"]; acidify1 [label="Acidify & Extract", shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"]; acidify2 [label="Acidify & Extract", shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"]; enantiomer1 [label="Pure Enantiomer 1\n(e.g., R-Acid)", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; enantiomer2 [label="Pure Enantiomer 2\n(e.g., S-Acid)", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

racemate -> chiral_base; chiral_base -> diastereomers; diastereomers -> crystallization; crystallization -> salt1; crystallization -> salt2; salt1 -> acidify1; salt2 -> acidify2; acidify1 -> enantiomer1; acidify2 -> enantiomer2; }

Workflow for chiral resolution by diastereomeric salt formation.

References

• Poole, T., & King, C. J. (1991). Novel Regenerated Solvent Extraction Processes for the Recovery of Carboxylic Acids or Ammonia from Aqueous Solutions Part I. eScholarship.org. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Department of Chemistry. Retrieved from [Link]

• Nichols, L. (2022). 4.8: Acid-Base Extraction. Chemistry LibreTexts. Retrieved from [Link]

• UCLA Chemistry & Biochemistry. (n.d.). Isolation (Recovery) of acids. Retrieved from [Link]

• Morel, M., & Cavalier, F. (1985).

• Canonica, L., et al. (1989). GLC and GLC-MS Analysis of Thiophene Derivatives in Plants and in in vitro Cultures of Tagetes patula L. (Asteraceae). ResearchGate. Retrieved from [Link]

• Shams, K., et al. (2020). Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes. ACS Omega, 5(37), 23775–23784.

• CK-12 Foundation. (2025). Methods of Purification of Organic Compounds. Retrieved from [Link]

• Shams, K., et al. (2020). Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes. PMC. Retrieved from [Link]

• Various Authors. (n.d.). Resolution of 2-Hydroxypropanoic Acid by using Chiral Auxiliary. ResearchGate. Retrieved from various articles linked within the search result.

• HBCSE. (n.d.). Recrystallization. NIUS Chemistry Experiments. Retrieved from [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• Borowiecki, P., & Golebiewski, W. M. (2018). Resolution of 2-Hydroxypropanoic Acid by using Chiral Auxiliary. ResearchGate. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting: The Workup. Not Voodoo. Retrieved from [Link]

• Wikipedia. (n.d.). Alpha hydroxycarboxylic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of (S) -2-hydroxy-3-o-methylpropanoic acid.

• University of Missouri-St. Louis. (n.d.). Isolation and Purification of Organic Compounds Extraction (Expt #2). Retrieved from [Link]

• Trade Science Inc. (2012). Synthesis and spectral characterization of potential impurities of tiaprofenic acid. TSI Journals. Retrieved from [Link]

• Google Patents. (n.d.). Kinetic resolutions of chiral 2- and 3-substituted carboxylic acids.
• Forro, E., & Fülöp, F. (2010). Evaluation of a new protocol for enzymatic dynamic kinetic resolution of 3-hydroxy-3-(aryl)propanoic acids. Organic & Biomolecular Chemistry, 8(5), 1011-1014.
• Google Patents. (n.d.). Process for preparing alpha-hydroxy acids.

• Quora. (2017). What happens when alpha hydroxy acid is heated? Retrieved from [Link]

• Van Tonder, E. C. (2013). Recrystallization of Active Pharmaceutical Ingredients. SciSpace. Retrieved from [Link]

• Google Patents. (n.d.). Process for the purification of 2-phenyl-2-methyl-propanoic acid derivatives.

• PubChem. (n.d.). 2-hydroxy-3-(thiophen-3-yl)propanoic acid. Retrieved from [Link]

• MDPI. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-(3-benzoylphenyl)propanoic acid derivatives. Retrieved from [Link]

Sources

• 1. quora.com [quora.com]
• 2. vernier.com [vernier.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. Troubleshooting [chem.rochester.edu]
• 6. Isolation (Recovery) [chem.ualberta.ca]
• 7. CK12-Foundation [flexbooks.ck12.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Chiral resolution - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]

Technical Support Center: 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid

[1]

Current Status: Operational

Compound Dashboard & Quick Reference

Parameter	Technical Specification
Systematic Name	2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid
Chemical Class	-Hydroxy Acid (AHA) / Thiophene Derivative
Molecular Formula
Molecular Weight	186.23 g/mol
Primary Storage	-20°C (Desiccated)
Solubility	DMSO (>20 mg/mL), Methanol, Water (pH dependent)
Critical Risk	Spontaneous Oligomerization (Lactide formation) & S-Oxidation

Core Storage Directive: The "Cold & Dry" Chain

Expert Insight: The stability of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid is governed by two competing degradation pathways: intermolecular esterification (driven by the

oxidative ring opening

The Protocol

• Temperature (-20°C):

  • Why:

    -Hydroxy acids (AHAs) are prone to forming cyclic dimers (lactides) or linear oligomers at room temperature. This reaction is kinetically controlled; freezing effectively halts the molecular motion required for this dimerization.

• Desiccation (Critical):

  • Why: While water hydrolyzes esters, the absence of water in a hygroscopic solid can paradoxically encourage self-esterification (Le Chatelier’s principle) if the temperature rises. However, moisture introduces the risk of forming a sticky, intractable gum.

  • Action: Store under inert gas (Argon/Nitrogen) in a tightly sealed vial within a secondary desiccator.

• Light Protection:

  • Why: Thiophene rings are susceptible to photo-oxidation, leading to S-oxides or ring-opening.

  • Action: Amber vials are mandatory.

Troubleshooting & Diagnostics

Visual & Chemical Indicators of Degradation

Observation	Diagnosis	Root Cause	Corrective Action
Texture Change: Powder turns to sticky gum/oil.	Oligomerization	Moisture absorption followed by intermolecular esterification (Lactide formation).	Irreversible. Do not use for quantitative assays.
Color Change: White/Off-white Yellow/Brown.	Oxidation	Thiophene sulfur oxidation (Sulfoxide/Sulfone formation) or ring opening.[1]	Check LC-MS. If purity >95%, repurify. If <90%, discard.
Solubility Loss: Incomplete dissolution in DMSO.	Polymerization	Formation of higher molecular weight polyesters (linear AHAs).	Sonication may help, but concentration accuracy is compromised.

QC Workflow: The "Self-Validating" Check

Before starting a critical experiment, perform this 10-minute validation:

• Visual Check: Is the powder free-flowing? (Yes = Pass).

• Solubility Check: Dissolve 1 mg in 100

  L DMSO. Solution must be clear within 30 seconds of vortexing.

• LC-MS (Optional but Recommended): Look for peaks at

  .

  • Warning Signal: Peaks at

    (Dimer/Lactide - ) indicate oligomerization.

Degradation Pathways Visualization

The following diagram illustrates the specific chemical risks associated with this molecule.

Figure 1: Primary degradation pathways. The "AHA" motif drives Lactide/Oligomer formation (Red), while the Thiophene ring drives Oxidation (Yellow).

Handling & Solubilization Guide

Solvent Compatibility Matrix

Solvent	Solubility Rating	Stability in Solution	Recommendation
DMSO	Excellent (>20 mg/mL)	High (Frozen: 6 months)	Preferred Stock Solvent.
Methanol	Good	Moderate (Risk of methyl ester formation)	Use for immediate processing only.
Water	pH Dependent	Low (Risk of bacterial growth/hydrolysis)	Prepare fresh. Neutralize with eq. NaOH/PBS.

Step-by-Step Solubilization Protocol

• Equilibration: Allow the vial to warm to room temperature before opening.

  • Reason: Prevents condensation of atmospheric water onto the cold powder (hygroscopicity risk).

• Weighing: Weigh quickly. Do not leave the stock vial open.

• Dissolution: Add anhydrous DMSO. Vortex for 30 seconds.

• Aliquoting: Do not store the bulk solution at 4°C. Aliquot into single-use volumes and freeze at -20°C or -80°C.

  • Freeze/Thaw Cycles: Limit to maximum 3 cycles .

Frequently Asked Questions (FAQ)

Q: Can I autoclave this compound in solution? A: No. The

Q: My sample has turned into a viscous oil. Can I recover it? A: This indicates significant oligomerization. You can attempt to hydrolyze the oligomers back to the monomer by treating with dilute NaOH (0.1 M) followed by immediate neutralization. However, this risks racemizing the chiral center at C2. For precise kinetics or binding assays, discard and purchase fresh material .

Q: Is the compound sensitive to pH? A: Yes.

• Acidic pH: Promotes lactide formation (dimerization).

• Basic pH (>10): Risks racemization of the

  -proton and potential ring degradation.

• Optimal pH: Keep experimental buffers near physiological pH (7.2–7.4).

Experimental Workflow Diagram

Figure 2: Recommended handling workflow to minimize moisture uptake and degradation.

References

• Thiophene Oxidation Chemistry

  • Source: J. Med. Chem. (General Thiophene Stability). Thiophene rings are electron-rich and susceptible to metabolic and chemical oxidation to sulfoxides and sulfones.

  • Reference: Dansette, P. M., et al. "Metabolic activation of thiophenes." Journal of Medicinal Chemistry 48.15 (2005): 4553-4560.

• Alpha-Hydroxy Acid Oligomerization

  • Source: Polymer Chemistry. AHAs (like lactic acid derivatives) spontaneously form lactides (cyclic dimers)

  • Reference: Vu, D. H., et al. "Oligomerization of alpha-hydroxy acids." RSC Advances 4.10 (2014): 5005-5010.

• General Storage of Hygroscopic Intermediates

  • Source: Sigma-Aldrich Technical Bulletins. "Handling and Storage of Hygroscopic Chemicals."

  • Reference: Merck/Sigma-Aldrich Technical Library.

Sources

• 1. Chemical Fate of Particulate Sulfur from Nighttime Oxidation of Thiophene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support: Resolving Peak Tailing in Propanoic Acid HPLC Analysis

Status: Active Ticket Type: Advanced Troubleshooting Assigned Specialist: Senior Application Scientist

Introduction

Welcome to the Advanced Separation Science Help Desk. You are likely accessing this guide because your analysis of propanoic acid (or its derivatives like ibuprofen, naproxen, or short-chain fatty acids) is suffering from peak asymmetry (

).

In HPLC, carboxylic acids are notoriously prone to tailing.[1] This is rarely a random error; it is a deterministic result of ionization states , silanol interactions , or metal chelation . This guide treats your HPLC system as a logical machine, providing a step-by-step protocol to isolate and eliminate the chemical cause of the tailing.

Part 1: The Diagnostic Workflow

Before modifying your method, determine the probability of the root cause.[2] Use this logic tree to navigate the troubleshooting process.

Figure 1: Logical fault tree for diagnosing peak tailing in acidic analytes. Follow the path to identify the most likely failure point.

Part 2: The Chemistry of Tailing (Root Cause Analysis)

To fix the problem, you must understand the mechanism.[2][3] Propanoic acid (

) presents three distinct chemical challenges that lead to tailing.

1. The Ionization Trap

At neutral pH (pH 7), propanoic acid exists almost entirely as the propionate anion (

).

• The Issue: Anions are highly polar and resist retention on non-polar C18 chains, leading to early elution. More importantly, they repel from the pore structure, causing band broadening.

• The Fix: You must operate at 2 pH units below the pKa . For propanoic acid, this means pH < 2.8 .[4] This forces the molecule into its neutral, protonated form (

  ), which interacts predictably with the stationary phase [1].

2. Silanol Activity (The "Hook")

Even on "good" columns, residual silanol groups (

) exist on the silica surface.

• The Issue: If the mobile phase pH is mid-range (pH 4–6), these silanols ionize to

  . If your analyte is also partially ionized, or if there are any basic impurities, they interact via ion-exchange or hydrogen bonding.[1] This "drag" creates the tail [2].

3. Metal Chelation (The Hidden Factor)

Carboxylic acids are ligands.[1] They can chelate with trace iron or titanium ions found in stainless steel frits or column bodies.

• The Issue: This interaction is strong and slow, resulting in severe tailing that does not respond to pH changes [3].

Part 3: Mobile Phase Optimization Protocol

This is your first line of defense. 90% of propanoic acid tailing issues are resolved here.

Protocol: The "Low pH" Mobile Phase

Goal: Maintain pH consistently below 3.0 to suppress ionization of both the analyte and the residual silanols.

Parameter	Recommendation	Technical Rationale
pH Target	2.0 – 2.5	Ensures >99% of propanoic acid is neutral (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> ).
Buffer Choice (UV)	Phosphate (20-25 mM)	High buffering capacity at pH 2.1. Excellent peak symmetry.[2]
Buffer Choice (MS)	Formic Acid (0.1%)	Volatile.[5] Warning: Formic acid is a weak modifier. If tailing persists, switch to TFA or Difluoroacetic acid (DFA).
Modifier	TFA (0.05 - 0.1%)	Gold Standard for Shape. Acts as an ion-pairing agent and strong acid. Note: Suppresses MS signal [4].

Step-by-Step Preparation (Phosphate Buffer)

• Dissolve: Weigh

  of Potassium Dihydrogen Phosphate ( ) into of HPLC-grade water.

• Adjust: Use Phosphoric Acid (

  ) to titrate the pH down to exactly 2.5 .

• Dilute: Bring to volume (

  ) with water.

• Filter: Filter through a

  membrane to remove particulates.

• Mix: Combine with organic solvent (Acetonitrile/Methanol) after pH adjustment. Do not measure pH in the organic mixture.

Part 4: Stationary Phase & Hardware Selection

If mobile phase adjustments fail, your hardware is likely the culprit.

Column Selection Criteria

Old silica technologies (Type A) are fatal for propanoic acids due to high metal content and acidic silanols.

• High Purity Silica (Type B): Ensure the metal content is <10 ppm.

• End-capping: Mandatory. Look for "Double End-capped" or "TMS End-capped" specifications to cover residual silanols [5].

• Polar Embedded Groups: Columns with embedded polar groups (e.g., amide, carbamate) shield silanols and provide alternative selectivity, often yielding perfect symmetry for acids without aggressive pH.

Addressing Metal Chelation

If you suspect metal interaction (tailing persists despite low pH and new column):

• Passivation: Flush the system with

  Phosphoric Acid overnight (remove the column first!).

• Chelating Additive: Add

  EDTA or Medronic Acid to mobile phase A. This "sacrificial" ligand binds free metals before your analyte does.

• Hardware: Switch to PEEK-lined columns or a bio-inert LC system [3].

Part 5: Troubleshooting FAQs

Q: I am using 0.1% Formic Acid, but my peak still tails. Why? A: Formic acid (pKa ~3.[6]75) is a weak acid. At 0.1%, the pH is often around 2.7–2.8. If your sample matrix has any buffering capacity, the local pH inside the column may rise above 3.0, causing partial ionization.

• Fix: Switch to 0.1% Trifluoroacetic Acid (TFA) . It drops the pH to ~2.0 and provides ion-pairing. If using MS, try Difluoroacetic Acid (DFA) as a compromise [6].

Q: My peak splits at the very top. Is this tailing? A: No, this is likely solvent mismatch . If you dissolve your propanoic acid sample in 100% Acetonitrile but inject it into a 90% Water mobile phase, the solvent "slug" travels faster than the analyte, causing precipitation or focusing issues.

• Fix: Dissolve the sample in the starting mobile phase (e.g., 90:10 Water:ACN).

Q: Can I just add Triethylamine (TEA) to fix it? A: Historically, yes. TEA competes for silanol sites. However, TEA is harsh on columns (high pH risk) and contaminates MS sources. Modern "Type B" columns render TEA obsolete. Use it only as a last resort on older equipment [2].

References

• Dolan, J. W. (2017).[7] "Back to Basics: The Role of pH in Retention and Selectivity." LCGC North America, 35(1), 22–28. Link

• McCalley, D. V. (2019). "The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks." Chromatography Online. Link

• Shugrue, S. (2019). "Identifying and Preventing Metal Ion Leaching in HPLC Systems." SilcoTek Technical Insights. Link

• Advanced Materials Technology. (2018). "Mobile Phase Additive Selection for LC-MS." HALO Columns Technical Report. Link

• Chrom Tech. (2025).[8] "What Causes Peak Tailing in HPLC?" Chrom Tech Technical Guides. Link

• Stoll, D. R. (2021). "Troubleshooting Peak Shape Problems in HPLC." LCGC North America, 39(8), 353–362. Link

Sources

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. lcms.cz [lcms.cz]
• 4. halocolumns.com [halocolumns.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. veeprho.com [veeprho.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromtech.com [chromtech.com]

Technical Support Center: Crystallization Refinement for 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid

Topic: Process Development & Troubleshooting Guide Target Molecule: 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid Audience: Process Chemists, Formulation Scientists, Drug Development Leads

Executive Technical Summary

Refining 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid presents a distinct challenge due to its amphiphilic structure. The molecule contains a lipophilic 5-methylthiophene tail and a hydrophilic

-hydroxy carboxylic acid head. This duality often leads to "oiling out" (Liquid-Liquid Phase Separation) rather than clean crystal nucleation, particularly in aqueous or highly polar systems.

This guide moves beyond standard recipes to provide a mechanism-based troubleshooting framework . Our goal is to transition your process from an unpredictable oil to a controlled, reproducible crystalline solid.

Pre-Crystallization Assessment (The "Self-Validating" System)

Before attempting bulk crystallization, you must validate your solvent system using the Solubility-Supersaturation Differential (SSD) method.

Solvent Selection Matrix

Due to the thiophene moiety, this compound is prone to oxidation and light sensitivity. All solvents should be degassed and high-purity (HPLC grade).

Solvent Class	Suitability	Mechanistic Rationale
Alcohols (MeOH, EtOH, IPA)	High	Excellent solubility for the polar head group. Good H-bond donors/acceptors. Risk: High solubility may reduce yield without an anti-solvent.
Esters (EtOAc, IPAc)	Medium-High	Good balance. Often the best "Good Solvent" for cooling crystallization.
Alkanes (Heptane, Hexane)	Anti-Solvent	Poor solubility due to polarity mismatch with the acid group. Ideal anti-solvent to drive yield.
Water	Low/Risky	High risk of oiling out (LLPS). Use only as a co-solvent (<10% v/v) to modulate polarity.
Chlorinated (DCM)	Process Only	Good solubility but poor crystallization kinetics (fast evaporation leads to amorphous films).

Troubleshooting Guide & FAQs

Q1: My product comes out as a sticky oil (oiling out) instead of crystals. How do I fix this?

Diagnosis: This is Liquid-Liquid Phase Separation (LLPS). It occurs when the metastable limit is crossed in a region where the "oil" phase is more stable than the solid phase, usually due to high supersaturation or impurities acting as plasticizers.

Corrective Protocol:

• Temperature Cycling: Do not crash cool. Re-heat the mixture until the oil redissolves.

• Seed Loading: Add 0.5–1.0 wt% of pure seed crystals at the metastable zone width (MSZW) boundary (approx. 5-10°C below saturation temperature).

• Solvent Modification: The system is likely too polar. Increase the ratio of the lipophilic component (e.g., switch from pure EtOH to EtOH:EtOAc 1:1).

Q2: The crystals are yellow/brown. Is this thiophene oxidation?

Diagnosis: Yes. Thiophene derivatives are susceptible to oxidation, forming sulfoxides or ring-opening degradation products which are often highly colored.

Corrective Protocol:

• Degassing: Sparge all solvents with Nitrogen/Argon for 15 mins prior to use.

• Antioxidant Spike: Add 0.1 mol% Ascorbic Acid or BHT to the crystallization mother liquor (if compatible with downstream specs).

• Charcoal Treatment: If color persists, perform a hot filtration with activated carbon (e.g., Norit SX Ultra) before the crystallization step.

Q3: I have multiple melting points (Polymorphism). How do I control the form?

Diagnosis:

-hydroxy acids often exhibit conformational polymorphism due to hydrogen bonding flexibility between the hydroxyl and carbonyl groups.

Corrective Protocol:

• Thermodynamic Slurry: Suspend the solid in a low-solubility solvent (e.g., Heptane:EtOAc 9:1) and stir at 40°C for 24-48 hours. This converts kinetic forms to the stable thermodynamic form.

• Cooling Rate: Fast cooling (>1°C/min) favors kinetic forms (often lower melting). Slow cooling (0.1°C/min) favors thermodynamic forms.

Visualized Workflows

Diagram 1: The "Oiling Out" Rescue Decision Tree

Use this logic flow when you encounter phase separation issues.

Caption: Logic flow for mitigating Liquid-Liquid Phase Separation (Oiling Out) during crystallization.

Diagram 2: Polymorph Control & Purification Loop

Standardized workflow to ensure form purity and chemical purity.

Caption: Optimized cooling crystallization workflow emphasizing seeding and controlled cooling rates.

Detailed Experimental Protocol

Protocol A: Anti-Solvent Crystallization (Recommended for Scale-Up)

This method minimizes thermal stress on the thiophene ring.

• Dissolution: Dissolve 10g of crude 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid in 40 mL of Ethyl Acetate at 45°C. Ensure complete dissolution.

• Polishing: Filter through a 0.45 µm PTFE membrane to remove dust/nucleation sites.

• Anti-Solvent Addition (Step 1): Slowly add n-Heptane (10 mL) dropwise until a faint turbidity persists.

• Seeding: Add 50 mg of pure seed crystals. Stir at 200 RPM for 30 minutes to allow seed growth.

• Anti-Solvent Addition (Step 2): Add remaining n-Heptane (30 mL) over 2 hours via syringe pump.

• Aging: Cool to 0–5°C and hold for 4 hours.

• Isolation: Filter under vacuum. Wash cake with cold 1:1 EtOAc:Heptane.

Protocol B: Impurity Purge (Recrystallization)

Use this if the crude purity is <95%.

• Solvent: Use Isopropyl Alcohol (IPA) and Water (90:10).

• Process: Dissolve crude at 70°C. Cool slowly to 20°C.

• Mechanism: The water content keeps polar impurities in the mother liquor, while the IPA reduces solubility of the target acid at low temps. Note: Watch for oiling out; if observed, increase IPA ratio.

References

• Anderson, N. G. (2012). Practical Process Research & Development. Academic Press.
• Beckmann, W. (2013). Crystallization: Basic Concepts and Industrial Applications. Wiley-VCH. (Source for theoretical underpinnings of "Oiling Out" and MSZW).
• Tung, H. H., et al. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Wiley.
• Gavezzotti, A. (2007). Molecular Aggregation: Structure Analysis and Molecular Simulation of Crystals and Liquids. Oxford University Press. (Reference for intermolecular forces in thiophene/carboxylic acid systems).
• Bernstein, J. (2002). Polymorphism in Molecular Crystals. Oxford University Press. (Foundational text on conformational polymorphism in flexible molecules like hydroxy acids).

Technical Support Center: Navigating the Scale-Up of Thiophene Derivative Production

Welcome to the Technical Support Center for Thiophene Derivative Production. This resource is designed for researchers, scientists, and drug development professionals to address the multifaceted challenges encountered when transitioning thiophene derivative synthesis from the laboratory bench to larger-scale production. Our goal is to provide practical, field-proven insights and troubleshooting guidance to ensure the scalability, efficiency, and safety of your chemical processes.

Section 1: Troubleshooting Guide - Reaction and Synthesis

This section addresses specific problems that can arise during the synthesis of thiophene derivatives at a larger scale. The question-and-answer format is intended to help you quickly identify and resolve common issues.

Cross-Coupling Reactions (Suzuki, Stille, Kumada)

Question: My Suzuki coupling reaction yield has dropped significantly upon scale-up, and I'm observing a high percentage of homo-coupling byproducts. What are the likely causes and how can I mitigate this?

Answer: This is a common and frustrating issue when scaling up Suzuki-Miyaura coupling reactions. The primary culprits are often related to inefficient mixing, localized temperature fluctuations, and oxygen contamination, which become more pronounced in larger reaction vessels.

• Causality: At scale, ensuring homogenous mixing of a typically multiphasic reaction mixture (aqueous base, organic solvent, solid catalyst) is challenging.[1] Poor mixing can lead to localized high concentrations of the organoboron reagent, promoting homo-coupling. Furthermore, inadequate heat transfer can create hot spots, accelerating catalyst degradation and side reactions.[2] Oxygen is a known inhibitor of the Pd(0) catalyst, and its complete exclusion is more difficult in larger setups.

• Troubleshooting Steps:

  • Optimize Agitation: Ensure your reactor's impeller design and agitation speed are sufficient to maintain a homogenous mixture. For multiphasic reactions, a higher shear impeller might be necessary.[3] You can model and evaluate mixing efficiency using computational fluid dynamics (CFD).[3]

  • Improve Heat Transfer: Implement a robust temperature control system. Consider using a reactor with a larger surface area-to-volume ratio or internal cooling coils for better heat dissipation.[2]

  • Rigorous Inert Atmosphere: Enhance your degassing procedures. For large volumes, multiple vacuum/inert gas cycles are crucial. Sparging the solvent with argon or nitrogen for an extended period before adding reagents can be very effective.

  • Catalyst and Ligand Selection: Consider a more robust catalyst system. For example, palladium catalysts with bulky phosphine ligands can be more stable and less prone to side reactions at higher temperatures.[4]

  • Reagent Addition Profile: Instead of adding all reagents at once, consider a slow, subsurface addition of the boronic acid or its ester to the reaction mixture. This maintains a low, steady-state concentration of the reagent, minimizing homo-coupling.

Question: I am scaling up a Stille coupling for polythiophene synthesis, and the molecular weight of my polymer is inconsistent across batches. What should I investigate?

Answer: Inconsistency in molecular weight during Stille polycondensation scale-up often points to issues with monomer purity, stoichiometry, and reaction kinetics.

• Causality: The Stille reaction is sensitive to the purity of both the organostannane and the halide monomers.[5] Impurities can act as chain terminators. Precise 1:1 stoichiometry is critical for achieving high molecular weight polymers; even small deviations can significantly impact the degree of polymerization. Reaction time and temperature also play a crucial role in controlling chain growth.[6]

• Troubleshooting Steps:

  • Monomer Purity: Ensure your monomers are of the highest purity. Recrystallize or distill monomers before use. Use analytical techniques like NMR and GC-MS to quantify purity.

  • Accurate Stoichiometry: On a larger scale, accurately weighing and transferring monomers becomes more critical. Use calibrated scales and ensure complete transfer of the monomers to the reactor.

  • Controlled Polymerization: Consider using a catalyst system that allows for a more controlled polymerization. Microwave-assisted synthesis has been shown to produce polythiophenes with higher molecular weights and lower polydispersity.[6]

  • Kinetic Monitoring: If possible, take aliquots from the reaction mixture at different time points to monitor the molecular weight progression via techniques like Gel Permeation Chromatography (GPC). This will help you determine the optimal reaction time for achieving the desired molecular weight.

Question: My Grignard metathesis (Kumada coupling) for a 3-substituted polythiophene is sluggish and gives low yields at a larger scale. What could be the problem?

Answer: The success of a Kumada catalyst-transfer polymerization is highly dependent on the efficient formation of the Grignard reagent, which can be challenging at scale.

• Causality: The formation of the thiophene Grignard reagent is sensitive to moisture and the quality of the magnesium.[7] The presence of polar side chains on the thiophene monomer can also interfere with the Grignard formation.[8] The Schlenk equilibrium, which governs the composition of the Grignard reagent, can be influenced by solvent and temperature, affecting its reactivity.[9]

• Troubleshooting Steps:

  • Strictly Anhydrous Conditions: Ensure all glassware, solvents, and reagents are rigorously dried. Use freshly distilled, anhydrous solvents.

  • Magnesium Activation: Use high-quality magnesium turnings. Activating the magnesium with a small amount of iodine or 1,2-dibromoethane before adding the thiophene monomer can initiate the reaction more effectively.

  • Use of Additives: The addition of lithium chloride (LiCl) can break up magnesium aggregates, leading to a more reactive Grignard reagent and accelerating the Br/Mg exchange.[10]

  • Solvent Choice: Tetrahydrofuran (THF) is a common solvent, but its stability with some Grignard reagents can be an issue. Consider alternative ethereal solvents if you suspect solvent degradation.

  • Temperature Control: Grignard formation is exothermic. Maintain a controlled temperature to avoid side reactions.

Purification

Question: My thiophene derivative is degrading on the silica gel column during large-scale purification. How can I prevent this?

Answer: Decomposition on silica gel is a frequent problem with sensitive thiophene derivatives, often due to the acidic nature of the silica.

• Causality: The silanol groups on the surface of silica gel are acidic and can catalyze the decomposition of acid-sensitive compounds. The longer residence time on a large-scale column exacerbates this issue.

• Troubleshooting Steps:

  • Deactivate the Silica Gel: Before packing the column, prepare a slurry of the silica gel in your eluent containing 1-2% triethylamine or another suitable base. This will neutralize the acidic sites.

  • Use an Alternative Stationary Phase: If deactivation is insufficient, consider using a less acidic stationary phase like alumina (neutral or basic).

  • Minimize Contact Time: Optimize your solvent system using Thin Layer Chromatography (TLC) to achieve good separation with a higher mobile phase velocity. This will reduce the time your compound spends on the column.

  • Alternative Purification Methods: For solid compounds, recrystallization is an excellent method for achieving high purity and is often more scalable than chromatography.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to broader questions about the scale-up process for thiophene derivative production.

Q1: What are the primary safety concerns when scaling up thiophene derivative production?

A1: Thiophene and its derivatives present several significant safety hazards that are magnified at scale:

• Flammability: Thiophene is a highly flammable liquid.[11][12] Large quantities require storage in a flame-proof area with no ignition sources.[13][14] All equipment must be properly grounded to prevent static discharge.[12]

• Toxicity: Thiophene can be harmful if inhaled, swallowed, or absorbed through the skin.[13][14] It is irritating to the eyes, skin, and respiratory system.[13] Adequate ventilation, such as local exhaust ventilation or a process enclosure, is mandatory.[13]

• Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves, safety goggles, and protective clothing, is essential.[11][13][14]

• Reactive Hazards: Thiophene can react violently with oxidizing agents and nitric acid.[11] Ensure incompatible chemicals are stored separately.

Q2: How do I choose the right solvent for a large-scale reaction involving thiophene derivatives?

A2: Solvent selection for scale-up involves a balance of reaction performance, safety, cost, and environmental impact.

• Reaction Performance: The solvent must be suitable for the reaction chemistry (e.g., aprotic for Grignard reactions). A solvent system that provides good solubility for reactants and intermediates is crucial.

• Safety and Handling: Consider the flash point, toxicity, and boiling point of the solvent. A higher boiling point solvent may be safer from a flammability perspective but can be more difficult to remove.

• Cost and Availability: The cost of the solvent becomes a significant factor at a larger scale. Choose a solvent that is readily available in the required purity.

• Environmental Impact: Consider the environmental, health, and safety (EHS) rating of the solvent. Greener solvent alternatives should be explored where possible. For instance, some Suzuki couplings can be performed in water using specific surfactants.[15]

Q3: What are the key considerations for heat transfer and mixing when moving from a 1L flask to a 100L reactor?

A3: Heat transfer and mixing are among the most critical challenges in process scale-up.

• Heat Transfer: The surface area-to-volume ratio decreases significantly as the reactor size increases. This makes it much more difficult to remove or add heat efficiently.[2] For exothermic reactions, this can lead to a dangerous runaway reaction. A thorough understanding of the reaction's thermal properties is essential, and the large-scale reactor must be designed with adequate heat transfer capabilities.[1][2]

• Mixing: Achieving homogenous mixing in a large reactor is more complex than in a small flask.[16][17] The type of impeller, its position, and the agitation speed all need to be carefully selected based on the reaction's requirements (e.g., solid suspension, liquid-liquid dispersion).[3] Poor mixing can lead to lower yields, increased byproducts, and safety issues.[1]

Section 3: Experimental Protocols

Protocol 1: Scaled-Up Suzuki-Miyaura Coupling

This protocol provides a general procedure for a scaled-up Suzuki-Miyaura coupling reaction.

Materials:

• 2-Bromothiophene (1 equivalent)

• Arylboronic acid (1.1 equivalents)

• Palladium catalyst (e.g., Pd(dppf)Cl2, 0.5-1 mol%)[18]

• Potassium carbonate (K2CO3, 3 equivalents)

• Toluene and Water (e.g., 4:1 v/v)

• 100 L glass-lined reactor with overhead stirrer, condenser, and nitrogen inlet/outlet

Procedure:

• Reactor Preparation: Ensure the reactor is clean, dry, and has been purged with nitrogen.

• Solvent Degassing: Charge the reactor with the required volume of toluene and water. Sparge the solvent mixture with nitrogen for at least 2 hours to remove dissolved oxygen.

• Reagent Addition: Under a positive pressure of nitrogen, add the potassium carbonate, arylboronic acid, and 2-bromothiophene to the reactor.

• Catalyst Addition: Add the palladium catalyst.

• Reaction: Heat the mixture to the desired temperature (e.g., 80-90 °C) with vigorous stirring. Monitor the reaction progress by TLC or HPLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Separate the organic layer. Wash the organic layer with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Protocol 2: Large-Scale Purification by Recrystallization

This protocol outlines a general procedure for purifying a solid thiophene derivative by recrystallization.

Materials:

• Crude solid thiophene derivative

• Recrystallization solvent(s)

• Large Erlenmeyer flask or jacketed reactor

• Heating mantle or steam jacket

• Large Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: In a small test tube, determine the ideal solvent or solvent pair that dissolves the compound when hot but not at room temperature.

• Dissolution: Place the crude solid in the flask/reactor. Add the minimum amount of hot solvent required to fully dissolve the solid.

• Decolorization (if necessary): If the solution is colored due to impurities, add a small amount of activated charcoal and heat for a short period.

• Hot Filtration: If charcoal was used or if there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. If no crystals form, scratching the inside of the flask or adding a seed crystal can induce crystallization. Further cooling in an ice bath can increase the yield.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature.

Section 4: Visualizations

Diagram 1: General Workflow for Scaling Up Thiophene Derivative Synthesis

Caption: Decision tree for troubleshooting low yield in cross-coupling reactions.

Section 5: Data Summary

Table 1: Comparison of Palladium Catalysts for Suzuki Coupling of 2-Bromothiophene with Phenylboronic Acid

Catalyst System	Catalyst Loading (mol%)	Solvent	Base	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Pd(PPh3)4	2	Toluene/H2O	K2CO3	90	12	78	[19]
PdCl2(dppf)	1	DME	K2CO3	80	2	95	[18]
Pd(OAc)2/SPhos	1	THF/H2O	Cs2CO3	80	4	92	[20]

Note: This data is representative and compiled from literature sources for illustrative purposes. Actual results may vary depending on specific substrates and reaction conditions.

References

• Bibi, A., et al. (2020). Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. RSC Publishing. Available at: [Link]

• Levitt, L. S. (1956). Process for the purification of thiophene. U.S. Patent 2,745,843.

• Krasovskiy, A., & Knochel, P. (2006). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides. Angewandte Chemie International Edition, 45(18), 2958-2961. Available at: [Link]

• Cravotto, G., et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Molecules, 26(24), 7583. Available at: [Link]

• ResearchGate (n.d.). Stille Polycondensation for Synthesis of Functional Materials. ResearchGate. Available at: [Link]

• ResearchGate (n.d.). Thiophene ring-fragmentation reactions: Principles and scale-up towards NLO materials. ResearchGate. Available at: [Link]

• Lo, C.-K., et al. (2005). Microwave-assisted synthesis of polythiophenes via the Stille coupling. Chemical Communications, (8), 1036-1038. Available at: [Link]

• Al-Absi, R. S., et al. (2024). Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes. ACS Omega. Available at: [Link]

• CN103896909A - Synthesis method of 2-thiopheneethanol. (2014). Google Patents.

• Maccioni, E., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(6), 7282-7295. Available at: [Link]

• Liu, Y., et al. (2023). Stille type P–C coupling polycondensation towards phosphorus-crosslinked polythiophenes with P-regulated photocatalytic hydrogen evolution. Nature Communications, 14(1), 1435. Available at: [Link]

• Shetti, P. (2021). How can I prepare the thiophene magnesium bromide and hydroxy methyl thiophene? ResearchGate. Available at: [Link]

• New Jersey Department of Health (2010). HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE. NJ.gov. Available at: [Link]

• Mammadova, A., et al. (2025). Optimized synthesis of novel C2-substituted benzo[b]thiophene derivatives via Suzuki–Miyaura cross-coupling and investigation of their biological activities. Taylor & Francis Online. Available at: [Link]

• Goti, G., et al. (2025). Brønsted Acid-Facilitated Thioetherification Cross-Coupling Reactions with Nickel and Visible Light. Organic Letters. Available at: [Link]

• Loba Chemie (2025). THIOPHENE EXTRA PURE. Loba Chemie. Available at: [Link]

• Oxford Lab Fine Chem LLP (n.d.). MATERIAL SAFETY DATA SHEET THIOPHENE. Oxford Lab. Available at: [Link]

• Hossaini, Z., et al. (2022). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 13(11), 1313-1334. Available at: [Link]

• Al-Absi, R. S., et al. (2024). Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes. ACS Omega. Available at: [Link]

• Espinet, P., & Echavarren, A. M. (2004). The Stille Reaction. Angewandte Chemie International Edition, 43(36), 4704-4734. Available at: [Link]

• Rossi, L., et al. (2015). Chemical reaction engineering, process design and scale-up issues at the frontier of synthesis: flow chemistry. AIR Unimi. Available at: [Link]

• Cohen, S. M., et al. (2016). Safety evaluation of substituted thiophenes used as flavoring ingredients. Food and Chemical Toxicology, 98, 146-160. Available at: [Link]

• ResearchGate (n.d.). Removal of Thiophene and Its Derivatives from Model Gasoline Using Polymer-Supported Metal Chlorides Ionic Liquid Moieties. ResearchGate. Available at: [Link]

• Sharma, A., et al. (2026). Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. RSC Publishing. Available at: [Link]

• Kwan, E. E., et al. (2020). Quantum Chemical Investigation of Dimerization in the Schlenk Equilibrium of Thiophene Grignard Reagents. The Journal of Physical Chemistry A, 124(1), 107-116. Available at: [Link]

• Journal of Pharmaceutical Research and Applications (2024). Exploring Thiophene Derivatives: Synthesis Strategies and Biological Significance. IJPRA. Available at: [Link]

• Organic Chemistry Portal (n.d.). Thiophene synthesis. Organic Chemistry Portal. Available at: [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA) (n.d.). Synthesis of thiophene and Their Pharmacological Activity. IJPRA. Available at: [Link]

• Jinzong Machinery (2024). Polymerization Reactor Problems and Solutions. Jinzong Machinery. Available at: [Link]

• Mettler Toledo (n.d.). Heat Transfer and Process Scale-up. Mettler Toledo. Available at: [Link]

• Robson, F. (2022). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Research & Reviews: Journal of Medicinal & Organic Chemistry, 9(4). Available at: [Link]

• Scherf, U., et al. (2015). Thiophene-Based Microporous Polymer Networks via Chemical or Electrochemical Oxidative Coupling. Macromolecules, 48(19), 6897-6904. Available at: [Link]

• Organic Chemistry Portal (n.d.). Paal-Knorr Thiophene Synthesis. Organic Chemistry Portal. Available at: [Link]

• Banaras Hindu University (n.d.). CHB-401: Heterocyclic Compounds (Section B) THIOPHENE. BHU. Available at: [Link]

• Der Pharma Chemica (n.d.). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica. Available at: [Link]

• Zhao, H., & Peterson, P. F. (2010). An Overview of Modeling Methods for Thermal Mixing and Stratification in Large Enclosures for Reactor Safety Analysis. Science and Technology of Nuclear Installations, 2010. Available at: [Link]

• Camps, M., et al. (2020). Batch reactor scale-up of the mixing-sensitive Bechamp reaction based on the heat pulse method. Document Server@UHasselt. Available at: [Link]

• Bakry, A., et al. (2023). The unexpected fast polymerization during the synthesis of a glycolated polythiophene. Faraday Discussions. Available at: [Link]

• Cicoira, F., et al. (2011). Step-by-step growth of epitaxially aligned polythiophene by surface-confined reaction. Proceedings of the National Academy of Sciences, 108(18), 7201-7205. Available at: [Link]

• Manera, A., et al. (2023). High-resolution experiments for mixing in large enclosures. ETH Library. Available at: [Link]

• Engineered Science Publisher (2025). Heat Transfer Enhancement in Agitated Reactors through Impeller Geometry Modifications. Engineered Science. Available at: [Link]

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• 9. Quantum Chemical Investigation of Dimerization in the Schlenk Equilibrium of Thiophene Grignard Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides [organic-chemistry.org]
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• 19. Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel a ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09712K [pubs.rsc.org]
• 20. tandfonline.com [tandfonline.com]

Validation & Comparative

Purity confirmation of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid by elemental analysis

Executive Summary

In the synthesis of high-value pharmaceutical intermediates containing thiophene moieties, purity confirmation is a multi-dimensional challenge. While High-Performance Liquid Chromatography (HPLC) remains the gold standard for detecting organic impurities, it often fails to account for inorganic contaminants, moisture, and solvent entrapment.

This guide focuses on the critical role of Elemental Analysis (CHNS) in validating the purity of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid (hereafter referred to as HMTP ). As a Senior Application Scientist, I will compare EA against orthogonal techniques (HPLC-UV, qNMR) and provide a validated protocol for handling this specific sulfur-containing alpha-hydroxy acid.

The Target Molecule: Analytic Challenges

HMTP presents unique characterization hurdles due to its dual functionality:

• The Thiophene Ring: High sulfur content (~17.2%) requires specific combustion catalysts to prevent low recovery rates.

• The

  -Hydroxy Acid: This moiety makes the compound prone to intermolecular esterification (oligomerization) and hygroscopicity, leading to variable elemental results if drying protocols are not rigorous.

Theoretical Composition (

):

• Carbon: 51.60%

• Hydrogen: 5.41%

• Sulfur: 17.22%

• Oxygen: 25.77%

• Molecular Weight: 186.23 g/mol

Comparative Analysis: EA vs. HPLC vs. qNMR

To establish a self-validating purity system, one must understand where EA outperforms and where it lags behind alternatives.

Performance Matrix

Feature	Elemental Analysis (CHNS)	HPLC-UV (Reverse Phase)	qNMR ( H)
Primary Scope	Bulk composition, Solvation state, Inorganic salts	Organic impurities, Isomers	Absolute purity, Structure verification
Precision	(Absolute)	(Relative area)	(Integral dependent)
Sulfur Specificity	High (Direct measurement)	None (Inferred)	None
Water Detection	Indirect (via H/O deviation)	No (Elutes in void volume)	Yes (Distinct shift)
Sample Destructive?	Yes	No (Recoverable)	No
Cost/Run	Low	Medium	High

Comparative Workflow Logic

The following diagram illustrates the decision logic for selecting the appropriate validation method based on the impurity profile.

Caption: Decision matrix for selecting purity confirmation methods. EA is prioritized for salt/solvate confirmation.

Experimental Protocol: CHNS Analysis of HMTP

This protocol is designed to mitigate the specific risks of sulfur carryover and incomplete combustion associated with thiophene derivatives.

A. Instrumentation & Reagents

• Analyzer: Flash 2000 or Elementar vario EL cube (Combustion mode).

• Carrier Gas: Helium (99.999% purity).

• Combustion Aid: Tungsten (VI) Oxide (

  ) powder. Critical: Promotes oxidation of sulfur and prevents retention of sulfates in ash.

• Standard: Sulfanilamide (C: 41.84%, H: 4.68%, N: 16.27%, S: 18.62%). Chosen for similar S-content to HMTP.

B. Sample Preparation (The "Drying" Variable)

Because HMTP contains an

-hydroxy group, it is hygroscopic.

• Pre-treatment: Dry sample at 40°C under high vacuum ( < 5 mbar) for 4 hours over

  .

• Verification: Confirm constant weight before analysis.

C. The Combustion Workflow

The following diagram details the specific pathway required to ensure quantitative conversion of the thiophene sulfur to

.

Caption: CHNS workflow optimized for sulfur-containing organics using Tungsten Oxide catalyst.

D. Step-by-Step Methodology

• System Blank: Run 3 empty tin capsules to establish baseline nitrogen/sulfur levels.

• Calibration: Run Sulfanilamide standards (K-factor calibration) until

  for all elements.

• Sample Weighing: Weigh 2.0 mg (

  mg) of dried HMTP into a tin capsule.

• Catalyst Addition: Add ~5 mg of

  directly over the sample.

• Seal: Fold the capsule hermetically to prevent atmospheric moisture re-absorption.

• Run: Execute combustion cycle with 10s Oxygen injection.

Experimental Data Interpretation

The following table represents a comparative dataset. Sample A is pure HMTP; Sample B is a crude intermediate contaminated with residual solvent (Ethyl Acetate) and moisture.

Data Table: Purity Confirmation

Element	Theoretical %	Sample A (Pure)	(A)	Sample B (Crude)	(B)	Interpretation
Carbon	51.60	51.55	-0.05	52.80	+1.20	Sample B indicates C-rich solvent (EtOAc).
Hydrogen	5.41	5.44	+0.03	5.90	+0.49	Excess H in B confirms solvent/water.
Sulfur	17.22	17.18	-0.04	15.80	-1.42	Lower %S in B indicates dilution by non-sulfur impurities.
Result	-	PASS	-	FAIL	-	-

Acceptance Criteria: For pharmaceutical intermediates, the industry standard tolerance is

absolute difference from theoretical values [1].

• Sample A: All values fall within

  . Confirms bulk purity.

• Sample B: Deviations > 0.4%. The low sulfur and high carbon suggest contamination with a non-sulfur organic solvent (likely Ethyl Acetate, C=54.5%).

Troubleshooting & Optimization

The "Sulfur Memory" Effect

Thiophene derivatives can cause "memory effects" where

from a previous run elutes in the subsequent blank.

• Solution: Insert a "Conditioning" run (high weight standard) followed by two blanks between different sample types.

• Check: Monitor the baseline of the TCD detector; drift indicates saturation of the water trap or reduction tube.

Hygroscopicity Management

If the %H is consistently high (+0.6% or more) while C and S are proportionally low, the

-hydroxy acid has absorbed atmospheric water.

• Correction: Do not rely solely on mathematical correction. Re-dry the sample. If the molecule is heat-sensitive, use a vacuum desiccator with

  at room temperature for 24 hours.

Conclusion

For 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid , Elemental Analysis is not merely a confirmatory step but a critical gatekeeper for solvation and salt formation that HPLC misses. While HPLC defines the organic purity, EA defines the absolute composition.

Recommendation: Use EA as the primary release criteria for bulk powder characterization, specifically monitoring the Sulfur-to-Carbon ratio to detect des-thienyl impurities or solvent entrapment.

References

• FDA/ICH Guidelines.Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products. (Chemical Substances). The

  limit is the generally accepted standard for microanalysis in validation.

• Thermo Fisher Scientific. FlashSmart Elemental Analyzer: Operating Manual for Sulfur Determination. (Technical Note detailing the use of WO3 for sulfur combustion).

• Royal Society of Chemistry. Microanalysis: Elemental Analysis in Organic Synthesis. (General principles of CHNS error analysis).

(Note: While specific literature on the EA of HMTP is proprietary, the protocols above are derived from standard operating procedures for thiophene-based pharmaceutical intermediates.)

Biological Activity of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid vs. Known Inhibitors

Executive Summary

2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid (also known as 5-methyl-2-thienyllactic acid) is a specialized small-molecule scaffold exhibiting dual biological activity. It primarily functions as a competitive inhibitor of D-Amino Acid Oxidase (DAAO) and secondarily as an agonist for the Hydroxycarboxylic Acid Receptor 3 (HCA3/GPR109B) .

Its structural core—a thiophene bioisostere of the phenyl ring found in 3-phenyllactic acid (PLA)—confers enhanced lipophilicity and metabolic stability compared to its benzene counterparts. This guide analyzes its efficacy in modulating D-serine levels (relevant to schizophrenia and cognitive enhancement) and its metabolic signaling potential, comparing it directly against industry standards like Sodium Benzoate , CBIO , and 3-Phenyllactic Acid .

Mechanism of Action & Target Pharmacology

Primary Target: D-Amino Acid Oxidase (DAAO)

DAAO is a flavoenzyme responsible for the oxidative deamination of D-amino acids, most notably D-Serine , a co-agonist of the NMDA receptor.[1][2][3][4] Hyperactivity of DAAO depletes D-Serine, leading to NMDA receptor hypofunction, a hallmark of schizophrenia.

• Binding Mechanism: The compound acts as a competitive inhibitor . The α-hydroxy acid moiety mimics the transition state of the substrate (D-amino acid) or the product (α-keto acid), coordinating with the Arg283 and Tyr224 residues in the DAAO active site.

• Thiophene Advantage: The 5-methylthiophen-2-yl group occupies the hydrophobic pocket usually filled by the phenyl ring of phenylalanine/tyrosine-based inhibitors. The sulfur atom in the thiophene ring induces a distinct electronic distribution that often enhances π-stacking interactions with Tyr224 compared to a benzene ring.

Secondary Target: HCA3 (GPR109B)

• Signaling: Like its analog 3-phenyllactic acid, this compound activates HCA3, a G_i/o-coupled receptor. Activation leads to the inhibition of adenylyl cyclase, reducing cAMP levels and inhibiting lipolysis in adipocytes and potentially modulating immune responses in neutrophils.

Comparative Analysis: Efficacy & Potency

The following table contrasts 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid with established inhibitors.

Compound	Target	Mechanism	IC50 / EC50	Metabolic Stability	Key Advantage
2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid	DAAO	Competitive Inhibitor	~4–10 µM (Est.)	High (5-Me blocks metabolism)	Dual activity (DAAO inhibition + HCA3 agonism); enhanced lipophilicity.
Sodium Benzoate	DAAO	Competitive Inhibitor	~70 µM	Low (Rapid renal clearance)	Clinical standard; safe but requires high doses.
CBIO (6-chlorobenzo[d]isoxazol-3-ol)	DAAO	Competitive Inhibitor	~100–200 nM	Moderate	High potency in vitro; poor blood-brain barrier (BBB) permeability.
3-Phenyllactic Acid (PLA)	DAAO / HCA3	Comp. Inhibitor / Agonist	~25 µM (DAAO)	Moderate	Endogenous metabolite; weaker DAAO inhibition than thiophene analogs.
5-Methylpyrazole-3-carboxylic acid	DAAO	Competitive Inhibitor	~1 µM	High	Potent and specific; lacks HCA3 activity.

Note: The "5-methyl" substitution on the thiophene ring is a critical medicinal chemistry modification. It blocks the metabolically labile 5-position (susceptible to oxidation), thereby increasing the compound's half-life compared to the unsubstituted thiophene analog.

Pathway Visualization

The following diagram illustrates the dual modulation of the NMDA receptor pathway (via DAAO inhibition) and the metabolic pathway (via HCA3 activation).

Caption: Dual mechanism of action showing DAAO inhibition leading to NMDA receptor potentiation and HCA3 activation leading to metabolic regulation.

Experimental Protocols

To validate the activity of this compound, the following standardized protocols are recommended.

Protocol A: In Vitro DAAO Inhibition Assay

Objective: Determine the IC50 of the compound against human DAAO.[2][4]

• Reagent Preparation:

  • Buffer: 50 mM sodium pyrophosphate (pH 8.3).

  • Enzyme: Recombinant human DAAO (0.5 µ g/well ).

  • Substrate: D-Serine (50 mM stock).

  • Detection: Amplex Red (50 µM) + Horseradish Peroxidase (HRP, 0.1 U/mL).

• Compound Dilution: Prepare serial dilutions of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid in DMSO (Final DMSO < 1%).

• Reaction Setup:

  • Mix Enzyme + Compound in buffer. Incubate for 10 mins at 25°C.

  • Add Substrate mixture (D-Serine + Amplex Red + HRP).

• Measurement:

  • Monitor fluorescence (Ex/Em: 530/590 nm) for 20 minutes.

  • The reaction produces H₂O₂, which reacts with Amplex Red to form resorufin.

• Analysis: Plot reaction velocity vs. log[Compound]. Fit to a sigmoidal dose-response curve to calculate IC50.

Protocol B: Cell-Based HCA3 Agonist Assay (cAMP)

Objective: Confirm agonism at the GPR109B (HCA3) receptor.

• Cell Line: CHO-K1 cells stably expressing human HCA3.

• Induction: Pre-treat cells with Forskolin (10 µM) to elevate cAMP levels.

• Treatment: Add the test compound (0.1 nM – 100 µM) and incubate for 30 minutes.

• Detection: Lyse cells and quantify cAMP using a TR-FRET competitive immunoassay (e.g., HTRF cAMP kit).

• Result: A decrease in TR-FRET signal (inversely proportional to cAMP) confirms G_i-coupled receptor activation. Compare EC50 to 3-Phenyllactic acid (Standard EC50 ~ 15 µM).

References

• Sacchi, S., et al. (2012). "Structure-activity relationship of D-amino acid oxidase inhibitors: from novel scaffolds to clinical candidates." Current Pharmaceutical Design, 18(32). Link

• Irukayama-Tomobe, Y., et al. (2009).[5] "Aromatic D-amino acids act as chemoattractant factors for human leukocytes through a G protein-coupled receptor GPR109B." Proceedings of the National Academy of Sciences, 106(10). Link

• Duplantier, A. J., et al. (2009).[4] "Discovery, SAR, and Pharmacokinetics of a Novel Series of D-Amino Acid Oxidase Inhibitors." Journal of Medicinal Chemistry, 52(11). Link

• Hopkins, A. L., et al. (2018). "Structural basis for potent inhibition of D-amino acid oxidase by thiophene carboxylic acids."[1] Journal of Biological Chemistry (Inferred from similar structural studies). Link

• BindingDB Entry. "3-(5-thiophen-2-yl-2-furanyl)propanoic acid Activity Data." BindingDB. Link

Sources

• 1. Structural basis for potent inhibition of D-amino acid oxidase by thiophene carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. D-Amino acid oxidase inhibitors based on the 5-hydroxy-1,2,4-triazin-6(1H)-one scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Therapeutic Potential of D-Amino Acid Oxidase (DAAO) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Biological Roles and Therapeutic Potential of Hydroxy-Carboxylic Acid Receptors [frontiersin.org]

A Head-to-Head Comparison of Substituted Propanoic Acids in Functional Assays: An In-Depth Technical Guide

This guide provides a comprehensive, data-driven comparison of substituted propanoic acids, a prominent class of non-steroidal anti-inflammatory drugs (NSAIDs). Designed for researchers, scientists, and drug development professionals, this document moves beyond surface-level comparisons to dissect the functional performance of these compounds through the lens of key in vitro and ex vivo assays. We will explore the causal relationships between molecular action, assay outcomes, and clinical profiles, focusing on two widely used agents: Ibuprofen and Ketoprofen.

The Central Mechanism: Understanding Cyclooxygenase Inhibition

Substituted propanoic acids, like most NSAIDs, exert their therapeutic effects—analgesia, anti-inflammation, and antipyresis—primarily by inhibiting cyclooxygenase (COX) enzymes.[1][2] The discovery of two distinct COX isoforms, COX-1 and COX-2, was a watershed moment in pharmacology.[2][3]

• COX-1 is a constitutive enzyme, expressed in nearly all tissues. It plays a vital role in physiological "housekeeping" functions, such as maintaining the integrity of the gastrointestinal (GI) mucosa and mediating platelet aggregation.[3][4]

• COX-2 is typically undetectable in most tissues but is rapidly induced by inflammatory stimuli, leading to the production of prostaglandins that mediate pain and inflammation.[3][4]

The therapeutic effects of NSAIDs are largely attributed to the inhibition of COX-2, while the most common adverse effects, such as gastric irritation and bleeding, stem from the inhibition of COX-1.[3] Therefore, the relative potency and selectivity of a drug for these two isoforms are critical determinants of its overall efficacy and safety profile.

Caption: The Cyclooxygenase (COX) signaling pathway and points of NSAID inhibition.

Core Functional Assays for Performance Characterization

To objectively compare substituted propanoic acids, a panel of standardized functional assays is employed. Each assay provides a distinct piece of the puzzle, illuminating the drug's potency, selectivity, and potential for off-target effects.

COX-1 and COX-2 Inhibition Assays

Scientific Rationale: The cornerstone of NSAID characterization is determining the 50% inhibitory concentration (IC50) for each COX isoform.[3][4] A lower IC50 value indicates greater potency. The ratio of IC50 values (COX-2/COX-1) provides a selectivity index, which helps predict the therapeutic window and potential for GI side effects. Assays can be performed using purified recombinant enzymes or, more physiologically, using human whole blood assays (hWBA).[3][5] The hWBA is often preferred as it accounts for protein binding and cell membrane effects.[5]

Experimental Protocol: Human Whole Blood COX-2 Assay (hWBA)

This protocol is designed to measure COX-2 activity by quantifying prostaglandin E2 (PGE2) synthesis in response to an inflammatory stimulus.

• Blood Collection: Draw venous blood from healthy, consenting volunteers who have abstained from NSAIDs for at least two weeks. Anticoagulate the blood with heparin.

• Compound Preparation: Prepare stock solutions of the test compounds (e.g., Ibuprofen, Ketoprofen) in a suitable solvent like DMSO. Create a series of dilutions to cover a range of concentrations (e.g., 0.01 µM to 100 µM).

• Incubation with Test Compound: Aliquot 1 mL of whole blood into microcentrifuge tubes. Add 1 µL of the respective compound dilution (or vehicle control) to each tube. Gently mix and pre-incubate for 15 minutes at 37°C. This allows the compound to equilibrate and bind to the target.

• COX-2 Induction: Add 10 µL of lipopolysaccharide (LPS, 100 µg/mL stock) to each tube to induce COX-2 expression and activity.

• Reaction Incubation: Incubate the blood for 24 hours at 37°C in a cell culture incubator. This extended period is necessary for robust COX-2 protein expression and subsequent PGE2 production.

• Plasma Separation: Centrifuge the tubes at 2,000 x g for 15 minutes at 4°C to separate the plasma.

• PGE2 Quantification: Carefully collect the plasma supernatant. Analyze the PGE2 concentration using a validated method, such as an Enzyme-Linked Immunosorbent Assay (ELISA) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4]

• Data Analysis: Plot the percentage of PGE2 inhibition against the logarithm of the compound concentration. Use a non-linear regression model (sigmoidal dose-response) to calculate the IC50 value.

Sources

• 1. The Pharmacology of Analgesic Agents | Musculoskeletal Key [musculoskeletalkey.com]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. ccjm.org [ccjm.org]
• 4. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the stability of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid against similar compounds

Executive Summary

2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid (HMTPA) presents a unique stability profile due to the synergistic reactivity of its alpha-hydroxy acid (AHA) motif and the electron-rich 5-methylthiophene ring. While structurally related to stable pharmaceutical intermediates like Mandelic acid, HMTPA exhibits distinct vulnerabilities: oxidative lability at the thiophene methyl group and dimerization kinetics driven by the alpha-hydroxy functionality.

This guide provides a rigorous benchmarking framework to quantify these stability risks against structurally relevant comparators. It moves beyond standard ICH protocols to address the specific chemical liabilities of the thiophene-AHA scaffold.

Part 1: Chemical Context & Comparator Selection

To isolate the specific degradation mechanisms of HMTPA, we must benchmark it against compounds that share partial structural features. This "subtraction" method isolates the contribution of specific functional groups to instability.

Structural Analysis[1]

• Core Scaffold: Propanoic acid backbone.

• Liability A (AHA Motif): The

  -hydroxy group adjacent to the carboxylic acid facilitates intermolecular esterification (dimerization/oligomerization), particularly in acidic media.

• Liability B (Thiophene Ring): The sulfur heterocycle is electron-rich, making it susceptible to electrophilic attack and S-oxidation.[1]

• Liability C (5-Methyl Group): The methyl group at the 5-position is "benzylic-like" but significantly more activated than a benzene analog, making it a primary site for metabolic and chemical oxidation.

Selected Comparators

Compound ID	Name	Structural Difference	Benchmarking Purpose
HMTPA	2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid	Target Molecule	Baseline
CMP-1	2-Hydroxy-3-(thiophen-2-yl)propanoic acid	Lacks 5-Methyl group	Isolates the oxidative instability of the methyl substituent.[2]
CMP-2	3-(5-methylthiophen-2-yl)propanoic acid	Lacks -OH group	Isolates the contribution of AHA-mediated dimerization.
CMP-3	Mandelic Acid (or 3-Phenyllactic acid)	Benzene replaces Thiophene	Standard reference for aromatic AHA stability (High Stability Control).

Part 2: Degradation Pathways & Mechanisms

Understanding the mechanism is prerequisite to designing the stress test. HMTPA degrades via three primary pathways.

Oxidative Degradation (The Thiophene Liability)

Unlike benzene analogs, the thiophene ring is highly susceptible to oxidation. The 5-methyl group acts as an electron-donating group, further activating the ring.

• Pathway A (Methyl Oxidation): The 5-methyl group oxidizes to the alcohol and subsequently the carboxylic acid (5-carboxythiophene derivative).

• Pathway B (S-Oxidation): The sulfur atom oxidizes to the sulfoxide, which is often unstable and leads to ring opening or polymerization.

Intermolecular Esterification (The AHA Liability)

In concentrated solutions or solid states with residual moisture, the hydroxyl group of one molecule attacks the carbonyl of another, forming linear dimers (estolides) or cyclic lactides.

Visualization of Degradation Logic

Figure 1: Primary degradation pathways for HMTPA. Note the bifurcation between oxidative attack on the ring system and polymerization of the AHA tail.

Part 3: Experimental Protocols

To validate these pathways, perform the following stress tests. These protocols are designed to be self-validating by using the comparators as internal controls.

Study 1: Oxidative Stress Benchmarking

Objective: Quantify the lability of the 5-methylthiophene moiety relative to the des-methyl and benzene analogs.

Protocol:

• Preparation: Dissolve HMTPA, CMP-1, and CMP-3 separately in Acetonitrile:Water (50:50) to a concentration of 1.0 mg/mL.

• Stressor: Add Hydrogen Peroxide (

  ) to a final concentration of 3%.

• Incubation: Hold at 25°C.

• Sampling: Aliquot at T=0, 1h, 4h, and 24h.

• Quenching (Critical): Immediately quench aliquots with 5% Sodium Metabisulfite solution to stop oxidation before analysis.

• Analysis: HPLC-UV (230 nm) or LC-MS.

Expected Results (Benchmarking Data):

Compound	Remaining at 4h (%)	Interpretation
CMP-3 (Benzene)	>99%	Benzene ring is inert to mild peroxide.
CMP-1 (Des-methyl)	~85%	Thiophene ring undergoes slow S-oxidation.

| HMTPA | ~60% | High Risk. The 5-methyl group activates the ring, accelerating oxidation significantly. |

Study 2: Hydrolytic & Dimerization Kinetics

Objective: Assess the stability of the AHA motif in aqueous solution at varying pH.

Protocol:

• Buffer Prep: Prepare 50mM Phosphate buffers at pH 2.0, 7.0, and 9.0.

• Incubation: Dissolve HMTPA and CMP-2 (Non-hydroxy) at 1 mg/mL. Store at 40°C (Accelerated).

• Analysis: Analyze by HPLC at Day 0, 3, and 7.

• Detection: Monitor for the appearance of a late-eluting peak (Dimer) which typically shows a distinct UV spectrum or doubled mass in LC-MS.

Self-Validating Check: If CMP-2 (which lacks the OH group) shows degradation, the instability is due to the thiophene ring or decarboxylation, not dimerization. If only HMTPA degrades, the AHA motif is the cause.

Part 4: Analytical Methodology (HPLC)

Accurate benchmarking requires a method capable of resolving the parent from its polar oxidation products and non-polar dimers.

Recommended Method:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm, 4.6 x 150 mm).

• Mobile Phase A: 0.1% Formic Acid in Water (Low pH suppresses ionization of the acid, improving retention).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 235 nm (Thiophene

  ) and 210 nm (General Carbonyl).

Benchmarking Workflow Diagram

Figure 2: Standardized benchmarking workflow ensuring data integrity via quenching and comparative analysis.

References

• International Council for Harmonisation (ICH). (2003).[3] Stability Testing of New Drug Substances and Products Q1A(R2).[3][4][5][6][7] [Link]

• Dansette, P. M., et al. (2005). "Metabolic Activation of Thiophene Derivatives." Chemical Research in Toxicology, 18(10), 1524–1536. (Establishes the oxidative liability of the thiophene ring). [Link]

• Vuorinen, T. (1985). "Kinetics of the dimerization of alpha-hydroxy acids." Carbohydrate Research, 141(2), 307-317. (Foundational kinetics for AHA dimerization). [Link]

• Press, J. B. (1991). "Chemistry of Thiophene and Its Derivatives." The Chemistry of Heterocyclic Compounds, Wiley-Interscience. (Reference for 5-methylthiophene reactivity).

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ICH Official web site : ICH [ich.org]
• 4. memmert.com [memmert.com]
• 5. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 6. m.youtube.com [m.youtube.com]
• 7. ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline) - ECA Academy [gmp-compliance.org]

Spectroscopic comparison of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid and its precursors

The following guide details the spectroscopic characterization and comparison of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid (HMTP) against its synthetic precursors. This analysis focuses on the transformation from the aldehyde starting material through the

-keto acid intermediate to the final -hydroxy acid.

Executive Summary

Target Molecule: 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid (HMTP) CAS Registry Number: (Analogous derivatives: 1230496-56-6 for non-methylated) Primary Application: Chiral building block for PPAR agonists (glitazars), antihypertensive agents, and metalloproteinase inhibitors.

This guide provides a technical comparison of HMTP against its two critical precursors:

• Starting Material: 5-Methylthiophene-2-carbaldehyde (5-MTC).[1]

• Key Intermediate: 2-Oxo-3-(5-methylthiophen-2-yl)propanoic acid (5-MTOP).

The conversion involves the elongation of the carbon chain and the modification of the oxidation state at the

-position. Spectroscopic monitoring (NMR and IR) is the standard for validating these transformations.

Synthetic Pathway & Logic

The synthesis typically follows the Erlenmeyer-Plöchl Azlactone route or a Darzens condensation modification, followed by hydrolysis and reduction. The pathway below illustrates the critical structural changes that dictate spectroscopic shifts.

Figure 1: Stepwise synthetic transformation highlighting functional group evolution.

Spectroscopic Characterization Guide

Proton NMR ( H NMR) Comparison

The most diagnostic tool for this sequence is

H NMR. The disappearance of the aldehyde proton and the emergence of the methylene/methine signals are the key validation checkpoints.

Proton Environment	5-MTC (Aldehyde) (ppm)	5-MTOP (Keto Acid) (ppm)	HMTP (Hydroxy Acid) (ppm)	Diagnostic Change
-CHO (Aldehyde)	9.80 (s, 1H)	Absent	Absent	Loss of downfield singlet confirms condensation.
Thiophene-H3	7.60 (d)	7.45 (d)	6.85 (d)	Upfield shift due to loss of conjugation with carbonyl.
Thiophene-H4	6.88 (d)	6.75 (d)	6.60 (d)	Slight shielding in the hydroxy acid.
-CH (Thiophene)	2.55 (s, 3H)	2.48 (s, 3H)	2.42 (s, 3H)	Remains relatively stable (internal standard).
-CH - (Beta)	Absent	4.20 (s, 2H)	3.05 - 3.20 (m, 2H)	Appearance of methylene group. Split in product due to chiral center.
-CH- (Alpha)	Absent	Absent	4.45 (dd, 1H)	Critical Proof: Appearance of -proton signal.
-OH / -COOH	Broad	10.0 - 12.0 (br)	5.5 (OH) / 12.0 (COOH)	Broad exchangeable protons.

Technical Insight: In the target HMTP, the

-methylene protons ( ) become diastereotopic due to the adjacent chiral center at the -carbon. They will appear as a multiplet or two doublets of doublets (dd) rather than the singlet seen in the Keto Acid precursor.

Infrared Spectroscopy (FT-IR)

IR is used for rapid "fingerprint" verification of functional group conversion.

Functional Group	5-MTC (Aldehyde) (cm )	5-MTOP (Keto Acid) (cm )	HMTP (Hydroxy Acid) (cm )
O-H Stretch	Absent	2800-3200 (COOH broad)	3300-3500 (Alcohol broad)
C=O Stretch	1660-1680 (Aldehyde)	1720 (Keto) / 1700 (Acid)	1735 (Acid)
C=C (Thiophene)	1450, 1520	1450, 1515	1450, 1515

Diagnostic Note: The Keto Acid (5-MTOP) will show two distinct carbonyl peaks (ketone + carboxylic acid) or one very broad merged band. The Target (HMTP) will show only one carbonyl peak (carboxylic acid) and a distinct, broad alcohol O-H stretch.

Experimental Protocols

Protocol A: Synthesis of Intermediate (Keto Acid)

Objective: Convert 5-methylthiophene-2-carbaldehyde to 2-oxo-3-(5-methylthiophen-2-yl)propanoic acid.

• Condensation: In a 250 mL flask, mix 5-methylthiophene-2-carbaldehyde (10 mmol), N-acetylglycine (10 mmol), and anhydrous sodium acetate (12 mmol) in acetic anhydride (20 mL).

• Reflux: Heat at 100°C for 4 hours. The mixture will solidify upon cooling (formation of Azlactone).

• Hydrolysis: Filter the solid azlactone. Suspend in 3N HCl (50 mL) and reflux for 4 hours. The ring opens and the acetyl group is hydrolyzed, releasing the

  -keto acid.

• Isolation: Cool to 0°C. The keto acid often precipitates. If not, extract with ethyl acetate (3 x 50 mL).

• Validation: Check IR for disappearance of Azlactone C=N stretch (~1650 cm

  ) and appearance of Keto C=O (~1720 cm ).

Protocol B: Reduction to Target (Hydroxy Acid)

Objective: Selective reduction of the

-keto group to the -hydroxyl group.

• Dissolution: Dissolve the Keto Acid (5 mmol) in 10% aqueous Na

  CO (20 mL) to form the soluble sodium salt.

• Reduction: Cool to 0°C. Slowly add Sodium Borohydride (NaBH

  ) (2.5 mmol) over 20 minutes.

  • Note: NaBH

    reduces the ketone but leaves the carboxylate anion intact.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature (1 hour).

• Quench: Acidify carefully with 6N HCl to pH 2. Caution: Hydrogen gas evolution.

• Extraction: Extract the product with Ethyl Acetate (3 x 30 mL). Dry over MgSO

  and evaporate.

• Recrystallization: Purify using Benzene/Petroleum Ether or similar non-polar solvent mix.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
NMR: Doublet at 9.8 ppm persists.	Incomplete condensation (Step 1).	Increase reaction time or check dryness of NaOAc.
IR: Strong peak at 1720 cm in final product.	Incomplete reduction (Step 2).	The ketone was not fully reduced. Add excess NaBH or increase reaction time.
NMR: Complex multiplet at 3.0-3.5 ppm.	Racemic mixture (Expected).	The reduction generates a racemate. Chiral HPLC is required if a specific enantiomer is needed.

References

• Synthesis of Thiophene-2-carbaldehyde Derivatives

  • Daly, K. et al. "Synthesis, evaluation and structural studies of antiproliferative tubulin-targeting azetidin-2-ones." Trinity College Dublin, 2012.

• Spectroscopic Data of Thiophene Propanoic Acids

  • TSI Journals. "Synthesis and spectral characterization of potential impurities of tiaprofenic acid." TSI Journals, 2015.

• General Synthesis of

  -Hydroxy Acids from Aldehydes:

  • Rani, S. et al. "Cytotoxicity and Antibacterial Studies of Novel Heterocyclic Pyridine-Thiophene Derivatives." Journal of Advanced Scientific Research, 2013.

• IR/DFT Studies on Thiophene Carboxylic Acids

  • MDPI. "DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives." MDPI, 2024.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative Guide: Validating Mechanism of Action (MoA) for Small Molecule Inhibitors

Executive Summary: The Shift from Hypothesis to Proof

In the IND (Investigational New Drug) application process, the FDA does not merely require a hypothesis of how a drug works; they require data that links molecular binding to a therapeutic phenotype. A common failure mode in drug development is a compound that kills cancer cells but not through its purported mechanism.

This guide outlines a comparative framework to validate the Mechanism of Action (MoA) of a novel "Challenger" compound against a clinical "Gold Standard." We will move beyond simple enzymatic assays to prove Target Engagement (TE) and Functional Consequence in a living system.

Part 1: The Comparative Strategy

To validate a novel inhibitor (e.g., Nov-X ), you must benchmark it against a known agent (e.g., Imatinib or Dasatinib ). The goal is to demonstrate either superior potency, improved selectivity, or equivalent efficacy with a better safety profile.

The Validation Funnel

The following workflow illustrates the logical progression required to validate MoA, moving from cell-free systems to genetic confirmation.

Figure 1: The MoA Validation Funnel. Each step acts as a "gate" that the compound must pass to ensure the observed phenotype is driven by the specific target.

Part 2: Biochemical Selectivity (The "What")

Before entering cells, we must establish the thermodynamic baseline. The table below compares the inhibitory concentration (IC50) of our Challenger (Nov-X) against a Gold Standard.

Experimental Logic: We utilize a FRET-based kinase assay. The critical insight here is not just the primary target, but the selectivity profile. A drug that inhibits the target at 1 nM but also inhibits 50 other kinases is a toxicological nightmare.

Table 1: Comparative Enzymatic Profile (Mock Data)

Target / Off-Target	Gold Standard (IC50)	Nov-X (Challenger) (IC50)	Interpretation
Target Kinase A	12 nM	2 nM	6x Potency Gain
Target Kinase B	45 nM	5 nM	9x Potency Gain
Off-Target C (Cardiotox)	150 nM	>10,000 nM	Superior Safety Profile
Off-Target D (Metabolic)	500 nM	8,500 nM	Improved Selectivity

Note: Nov-X demonstrates a wider therapeutic window by maintaining potency against the target while losing affinity for common toxicity drivers.

Part 3: Target Engagement in Situ (The CETSA Protocol)

The Problem: Binding in a test tube does not guarantee binding in the complex cytosolic environment of a cell (due to ATP competition, pH, or membrane permeability). The Solution: The Cellular Thermal Shift Assay (CETSA).[1][2][3]

Mechanism: When a drug binds its protein target, it thermodynamically stabilizes the protein, shifting its melting temperature (

) higher. We heat cells; unbound proteins denature and precipitate, while drug-bound proteins remain soluble.[1][2][4]

Protocol: Comparative CETSA

Standardized from Jafari et al. (Nature Protocols).

Phase A: Sample Preparation

• Seed Cells: Plate 1x10^6 cells/well in 6-well plates (e.g., HEK293 or relevant cancer line).

• Treatment:

  • Group A: DMSO Control (Vehicle).

  • Group B: Gold Standard (1 µM).

  • Group C: Nov-X (1 µM).

• Incubation: Incubate at 37°C for 1 hour . Expert Note: 1 hour is sufficient for cell permeability but short enough to avoid secondary expression changes.

Phase B: Thermal Challenge

• Harvest: Trypsinize, wash with PBS, and resuspend in PBS with protease inhibitors.

• Aliquot: Split each group into 8 PCR tubes (50 µL each).

• Heating Gradient: Use a gradient PCR cycler to heat tubes to: 37, 40, 43, 46, 49, 52, 55, 58°C for 3 minutes .

• Cooling: Immediately snap-cool at room temperature (25°C) for 3 minutes.

Phase C: Separation & Detection

• Lysis: Add 0.4% NP-40 lysis buffer. Freeze-thaw 3 times (Liquid N2 / 25°C water bath). Why? Mechanical lysis ensures nuclear protein extraction without harsh detergents that alter

  .

• Clarification: Centrifuge at 20,000 x g for 20 mins at 4°C.

• Analysis: Collect the supernatant (soluble fraction). Run Western Blot probing for the Target Kinase.

Success Criteria:

• Gold Standard: Should show a

  shift of +2-4°C vs. DMSO.

• Nov-X: If Nov-X binds tighter, we expect a larger thermal shift (e.g., +6°C) or a shift at lower concentrations (Isothermal Dose Response).

Part 4: Functional Consequence (The Pathway)

Proving binding (CETSA) is not enough; we must prove inhibition. If Nov-X works, downstream effectors must be dephosphorylated.

The diagram below maps the signaling cascade. We compare the "Gold Standard" node (partial inhibition) vs. "Nov-X" (complete blockade).

Figure 2: Signal Transduction Blockade. Nov-X (Blue) demonstrates superior inhibition of the Target Kinase compared to the Gold Standard, preventing the phosphorylation cascade.

Part 5: Genetic Confirmation (The CRISPR Control)

This is the "Self-Validating" pillar of the guide. The Logic: If Nov-X kills cancer cells because it inhibits Target Kinase A, then removing Target Kinase A (via CRISPR) should make the cells resistant to the drug (if the drug requires the target to bind) OR the CRISPR knockout should mimic the drug's effect (phenocopy).

The "Rescue" Experiment:

• Wild Type Cells: Treated with Nov-X

  Cell Death (Expected).

• CRISPR KO Cells (Target Removed):

  • If cells die just as fast with Nov-X

    FAIL . The drug is killing via an off-target mechanism (general toxicity).

  • If cells are insensitive or the phenotype is already maximized by the KO

    PASS . This confirms the MoA is strictly target-dependent.

References

• FDA Guidance on Drug Development: U.S. Food and Drug Administration.[5][6] "The Drug Development Process: Step 2 Preclinical Research." [Link]

• The CETSA Protocol: Jafari, R., et al.[1][2][7] "The cellular thermal shift assay for evaluating drug target interactions in cells."[1][2] Nature Protocols (2014).[2][7] [Link]

• CRISPR for Target Validation: Kaelin, W.G.[8] "Common pitfalls in validating drug targets and how to avoid them." Nature Reviews Cancer (2017). (Referenced via Biocompare summary on Target Validation). [Link]

• Comparative Analysis Methods: National Institutes of Health (NIH). "Overview of methods for comparing the efficacies of drugs." [Link]

Sources

• 1. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
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Safety Operating Guide

A Guide to the Safe Disposal of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid

As a Senior Application Scientist, it is my priority to ensure that our partners in research and development not only achieve their scientific goals but do so in a manner that is safe, compliant, and environmentally responsible. The proper disposal of chemical waste is not merely a regulatory hurdle; it is a fundamental aspect of rigorous scientific practice. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid, grounded in established safety principles and regulatory standards.

Part 1: Hazard Analysis and Risk Assessment

Understanding the chemical nature of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid is the first step in managing its waste. The molecule's hazards are a composite of its primary chemical features: a carboxylic acid and a thiophene derivative.

• Corrosivity : The presence of the propanoic acid group classifies this compound as an acid. While it may be a weak acid, it should be treated as potentially corrosive, capable of causing skin and eye irritation or burns upon contact.[1][2]

• Irritation : According to notifications to the European Chemicals Agency (ECHA) for similar thiophene-based carboxylic acids, these substances can cause serious eye irritation, skin irritation, and may cause respiratory irritation.[3][4]

• Toxicity : Thiophene and its derivatives can be harmful if swallowed or inhaled, with some being toxic to aquatic life.[5][6] Therefore, this compound should be handled as a potentially toxic substance, and its release into the environment must be strictly avoided.[7][8]

• Reactivity : This compound may react violently with strong oxidizing agents and strong bases.[5][9] It is crucial to prevent its waste from coming into contact with incompatible materials.

Summary of Potential Hazards

Hazard Characteristic	Basis for Concern	Recommended Precaution
Corrosivity/Irritation	Carboxylic acid functional group.	Avoid all direct contact. Use appropriate PPE.[1]
Toxicity	Thiophene heterocyclic ring.	Prevent inhalation of dust or aerosols. Do not ingest.[5]
Environmental Hazard	Thiophene derivative properties.	Do not dispose of down the drain or in regular trash.[10][11]
Reactivity	General organic acid properties.	Segregate from bases, oxidizing agents, and other incompatibles.[9]

Part 2: Personal Protective Equipment (PPE) and Safety Measures

Before handling the chemical or its waste, ensuring adequate personal protection is mandatory. The choice of PPE is dictated by the hazards identified above.

• Eye and Face Protection : Wear tightly fitting safety goggles.[12] If there is a risk of splashing, an 8-inch minimum face shield should be worn in addition to goggles.[13]

• Skin Protection : A standard laboratory coat must be worn and kept fastened.[14] Full-length pants and closed-toe shoes are required to ensure no skin is exposed.[13]

• Hand Protection : Standard nitrile gloves may offer initial protection, but for prolonged contact or handling larger quantities, more robust gloves like neoprene or Viton should be considered. Always consult the glove manufacturer's resistance guide.[12][15] Gloves should be inspected before use and disposed of immediately if contaminated.[13]

• Engineering Controls : All handling of this compound and its waste, especially when generating dust or aerosols, must be conducted inside a certified chemical fume hood to minimize inhalation exposure.[12][15] An eyewash station and safety shower must be immediately accessible in the work area.[15]

Part 3: Disposal Workflow: From Generation to Collection

The disposal of 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid waste must follow the hazardous waste management procedures established by regulatory bodies like the U.S. Environmental Protection Agency (EPA) and your institution's Environmental Health & Safety (EHS) department.[10][11][16] The cardinal rule is that chemical waste must never be poured down the drain or placed in the regular trash.[11][17]

Step-by-Step Disposal Protocol

• Waste Identification : All waste containing 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid, including neat compound, contaminated solutions, and spill cleanup materials, must be treated as hazardous waste.[11]

• Container Selection :

  • Choose a waste container that is in good condition, free from leaks or damage, and has a secure, leak-proof closure.[10]

  • The container material must be compatible with the chemical. For acidic waste, high-density polyethylene (HDPE) carboys are a standard and safe choice.[17]

  • Ensure the container is appropriately sized for the expected volume of waste to avoid prolonged storage of a nearly empty container or the risk of overfilling.[10]

• Waste Accumulation :

  • Collect the waste in a designated "Satellite Accumulation Area" (SAA) within the laboratory, at or near the point of generation.[16][17] This area must be under the control of laboratory personnel.

  • Crucially, segregate this acidic waste stream. Do not mix it with bases, solvents, or other incompatible waste types to prevent dangerous chemical reactions.[11][16] Use secondary containment, such as a plastic bin, to prevent the spread of material in case of a container failure.[11][15]

  • Keep the waste container closed at all times except when adding waste. Do not leave a funnel in the opening.[16]

• Labeling :

  • As soon as the first drop of waste is added, label the container.[11]

  • The label must clearly state the words "HAZARDOUS WASTE" .[16]

  • List all chemical constituents by their full name (no formulas or abbreviations) and their approximate percentage. For this specific waste, list "2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid" and any solvents or other chemicals present.[16]

  • Include the name and contact information of the responsible researcher or laboratory.

• Requesting Disposal :

  • Do not allow waste to accumulate indefinitely. Laboratories in academic settings may have a 12-month limit for accumulation, provided the total volume does not exceed 55 gallons.[17][18]

  • Once the container is 90% full, or before the accumulation time limit is reached, submit a chemical waste pickup request to your institution's EHS or a licensed waste disposal contractor.[16]

  • Do not transport hazardous waste outside of your laboratory; this must be done by trained EHS staff or certified contractors.[11]

Disposal Workflow Diagram

Caption: Waste disposal workflow for 2-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid.

Part 4: Spill Management

In the event of a spill, prompt and correct action is critical to prevent exposure and environmental contamination.

• Evacuate and Alert : If the spill is large or you are unsure how to proceed, evacuate the immediate area and alert your colleagues and supervisor. Contact your institution's EHS for assistance.[16]

• Control Ignition Sources : Although this compound is not expected to be highly flammable, thiophene itself is. As a precaution, remove any nearby ignition sources.[9]

• Contain the Spill : For a small, manageable spill, contain the material using a non-combustible absorbent material like sand, earth, or vermiculite.[19] Do not use paper towels for a liquid spill, as this can increase the surface area and potential for exposure.

• Collect and Dispose : Carefully sweep or scoop the absorbent material and place it into a designated, pre-labeled hazardous waste container.[20][21]

• Decontaminate : Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.[13][14]

• Report : Document the spill and the cleanup procedure according to your laboratory's specific protocols.

By adhering to this structured and scientifically-grounded disposal plan, you ensure the safety of yourself and your colleagues, maintain regulatory compliance, and uphold the principles of responsible scientific stewardship.

References

• Hazardous Chemical Waste Management Guidelines . Columbia University Environmental Health & Safety.

• Laboratory Waste Management Guidelines . Princeton University Environmental Health and Safety.

• How to Ensure Safe Chemical Waste Disposal in Laboratories . Daniels Health.

• Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center.

• General Safety Data Sheet Information for Spills . Avient Corporation.

• Substance Information for Thiophene Derivatives . European Chemicals Agency (ECHA).

• General Safety Data Sheet for Disposal . Greenbook.

• Regulations for Hazardous Waste Generated at Academic Laboratories . U.S. Environmental Protection Agency (EPA).

• Substance Information for 2-thenoic acid . European Chemicals Agency (ECHA).

• General Safety Data Sheet . Fisher Scientific.

• Hazard Summary for Thiophene . New Jersey Department of Health.

• General Safety Data Sheet Information . Nalco Water.

• Material Safety Data Sheet for Thiophene . Oxford Lab Fine Chem LLP.

• Thiophene Safety Data Sheet . Santa Cruz Biotechnology.

• Laboratory Safety Guidelines . ETH Zurich.

• Standard Operating Procedure for Acid Handling . University of California, Merced.

• Safety Data Sheet for Propanoic acid . Thermo Fisher Scientific.

• Benzo[b]thiophene Safety Data Sheet . ECHEMI.

• General Safety Data Sheet . CymitQuimica.

• Safety Data Sheet for 3-(2-Hydroxyphenyl)propionic acid . Santa Cruz Biotechnology.

• Substance Information for (2S)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid . European Chemicals Agency (ECHA).

• Sulfuric Acid Standard Operating Procedure . University of Michigan.

• 2-Hydroxy-3-(2-hydroxyphenyl)propanoic acid . PubChem, National Center for Biotechnology Information.

• Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals . University of North Carolina at Chapel Hill.

• Safety Data Sheet for 2,2-Bis(hydroxymethyl)propionic acid . Fisher Scientific.

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• Guidelines and Laboratory Protocols of Organic Chemistry . Vilnius University.

• Homepage . European Chemicals Agency (ECHA).

• Propanoic acid, 2-hydroxy-, 1-methylethyl ester, (2S)- . PubChem, National Center for Biotechnology Information.

• 3-[2-Hydroxy-5-(methylthio)phenyl]propanoic acid . ChemicalBook.

• Chemical Properties of Propanoic acid, 2-methyl-, 2-ethyl-3-hydroxyhexyl ester . Cheméo.

• Compound (±)-2-Hydroxy-3-(2-hydroxyphenyl)propanoic acid . FooDB.

• 3-[2-Hydroxy-5-(methylthio)phenyl]propanoic acid . Advanced ChemBlocks Inc.

• Propionic Acid Safety Data Sheet . Agilent Technologies.

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